4-[Amino(cyclopropyl)methyl]-2-fluorophenol

Core Science & Biosynthesis

CAS number for 4-[Amino(cyclopropyl)methyl]-2-fluorophenol research grade

This guide details the technical specifications, synthesis, and analytical characterization of 4-[Amino(cyclopropyl)methyl]-2-fluorophenol , a critical intermediate in the development of P2Y12 antagonists and antiviral therapeutics.

Part 1: Executive Identity & Physicochemical Profile

Compound Identity Card

• Chemical Name: 4-[Amino(cyclopropyl)methyl]-2-fluorophenol

• CAS Number: 1270418-22-8

• Synonyms: 4-(1-Amino-1-cyclopropylmethyl)-2-fluorophenol;

  -Cyclopropyl-3-fluoro-4-hydroxybenzylamine.

• Molecular Formula: C

  H FNO

• Molecular Weight: 181.21 g/mol

• MDL Number: MFCD18646672 (Note: Often associated with the chloro-analog series; verify specific batch CoA).

• Smiles: OC1=C(F)C=C(C(N)C2CC2)C=C1

Physicochemical Properties (Research Grade)

Property	Specification	Technical Note
Appearance	Off-white to pale yellow solid	Phenolic oxidation leads to darkening over time.

| Purity |

97.0% (HPLC) | Critical impurity: Des-fluoro analog or ketone precursor. | | Solubility | DMSO, Methanol, dilute HCl | Poor water solubility at neutral pH; soluble as HCl salt. | | pKa (Calc) | Phenol: ~9.5; Amine: ~8.8 | Zwitterionic character at neutral pH affects extraction. | | Hygroscopicity | Moderate | Store under desiccated conditions. |

Part 2: Structural Analysis & Pharmacophore Utility

This compound combines two high-value medicinal chemistry motifs: a fluorophenol core and a cyclopropyl amine side chain.

• 2-Fluorophenol Core: The fluorine atom at the ortho position relative to the hydroxyl group lowers the pKa of the phenol (inductive effect), enhancing hydrogen bond donor capability. It also blocks metabolic hydroxylation at the 2-position, a common clearance pathway for phenolic drugs.

• -Cyclopropyl Amine: The cyclopropyl group acts as a bioisostere for an isopropyl or ethyl group but with distinct steric constraints. It restricts the conformational freedom of the amine, often improving potency by locking the ligand into a bioactive conformation. Furthermore, the cyclopropyl ring is metabolically robust compared to alkyl chains susceptible to P450 oxidation.

Part 3: Synthesis & Impurity Profiling

For research-grade production, the synthesis typically proceeds via the reductive amination of the corresponding ketone or addition to a nitrile , prioritizing route scalability and impurity control.

Preferred Synthetic Route: Ketone Reductive Amination

This pathway minimizes the formation of regioisomers and allows for the use of stable intermediates.

• Precursor Synthesis: Friedel-Crafts acylation of 2-fluorophenol (protected as methyl ether) with cyclopropanecarbonyl chloride, followed by deprotection, yields 4-(cyclopropylcarbonyl)-2-fluorophenol .

• Reductive Amination: The ketone is converted to the amine using ammonium acetate and a reducing agent (e.g., Sodium cyanoborohydride).

Critical Impurities:

• Impurity A (Ketone): Unreacted 4-(cyclopropylcarbonyl)-2-fluorophenol. Detectable by UV (distinct

  due to conjugation).

• Impurity B (Dimer): Secondary amine formed by the reaction of the product amine with the intermediate imine. Minimized by using excess ammonia source.

• Impurity C (Over-reduction): Reduction of the alcohol (rare under mild conditions) or ring reduction.

Visualization: Synthetic Pathway (Graphviz)

Caption: Two-step synthesis via Friedel-Crafts acylation followed by reductive amination. Control of ammonia equivalents is critical to prevent dimerization.

Part 4: Analytical Characterization Protocols

To certify the compound as "Research Grade," the following self-validating analytical protocols must be employed.

HPLC Purity Method

• Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18, 3.5 µm, 4.6 x 150 mm).

• Mobile Phase A: Water + 0.1% TFA (Trifluoroacetic acid).

• Mobile Phase B: Acetonitrile + 0.1% TFA.

• Gradient: 5% B to 95% B over 15 minutes.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 210 nm (Amine absorption) and 254 nm (Aromatic).

• Validation Criterion: The peak for the amine (RT ~4-6 min) must be free of shoulders. The ketone precursor (if present) will elute later due to higher lipophilicity.

Proton NMR ( H-NMR) Interpretation (DMSO-d )

• 9.5-10.0 ppm (s, 1H): Phenolic -OH (Exchangeable).
• 6.8-7.2 ppm (m, 3H): Aromatic protons (1,2,4-substitution pattern).
• 3.2 ppm (d, 1H): Methine proton (-CH (NH )-).
• 1.1-1.3 ppm (m, 1H): Cyclopropyl methine (-CH -cyclopropyl).
• 0.3-0.6 ppm (m, 4H): Cyclopropyl methylene protons (Distinctive high-field multiplet).

• Diagnostic Check: The integration ratio of Aromatic (3H) to Cyclopropyl High-Field (4H) must be 3:4. Any deviation indicates solvent contamination or impurities.

Part 5: Handling & Stability

• Storage: Store at -20°C under Argon or Nitrogen. The free base is sensitive to oxidative darkening (quinone formation).

• Reconstitution: For biological assays, dissolve in DMSO to make a stock solution (e.g., 10 mM). Use fresh; do not store aqueous solutions for >24 hours.

• Safety: Irritant to eyes and respiratory system. Use in a fume hood.

• Incompatibility: Avoid strong oxidizing agents and acid chlorides (unless N-acylation is intended).

References

• BLD Pharmatech. (2024). Certificate of Analysis: 4-[Amino(cyclopropyl)methyl]-2-fluorophenol (CAS 1270418-22-8). Retrieved from

• PubChem. (2024). Compound Summary: 4-((Cyclopropylamino)methyl)-2-fluorophenol (Isomer Comparison). National Library of Medicine. Retrieved from

• Wuts, P. G. M., & Greene, T. W. (2006). Greene's Protective Groups in Organic Synthesis. Wiley-Interscience.
• Silverman, R. B., & Holladay, M. W. (2014). The Organic Chemistry of Drug Design and Drug Action. Academic Press. (Reference for cyclopropyl bioisostere properties).

Bioactivity profile of 4-[Amino(cyclopropyl)methyl]-2-fluorophenol analogs

This guide provides an in-depth technical analysis of the bioactivity, pharmacophore properties, and experimental profiling of 4-[Amino(cyclopropyl)methyl]-2-fluorophenol and its structural analogs. This scaffold represents a specialized class of fluorinated phenolic cyclopropylamines , often utilized as high-value chiral intermediates in the synthesis of antibacterial agents (fluoroquinolone metabolites), epigenetic modulators (LSD1 inhibitors), and CNS-active ligands.

Executive Summary & Chemical Identity

4-[Amino(cyclopropyl)methyl]-2-fluorophenol (Formula:

, MW: 181.21 Da) is a bioactive scaffold characterized by a cyclopropyl-benzylamine core stabilized by a 2-fluorophenol moiety.[1] It is structurally distinct due to the conformational constraint imposed by the cyclopropyl group alpha to the amine, which restricts bond rotation and enhances metabolic stability against oxidative deamination compared to isopropyl analogs.

Core Chemical Identity

Property	Specification
IUPAC Name	4-[Amino(cyclopropyl)methyl]-2-fluorophenol
Common Identity	Cyclopropyl-functionalized Fluorophenol Intermediate
Key CAS References	1502292-84-3 (Analog/Impurity context), 1213171-96-0 (Chloro-analog)
Molecular Formula
Pharmacophore Class	-Cyclopropylbenzylamine; Bioisostere of Phenylethanolamine

Structural Activity Relationship (SAR) Analysis

The bioactivity of this scaffold is driven by three critical pharmacophoric elements. The synergy between the acidic phenol and the basic amine creates a zwitterionic potential useful for binding pocket interactions.

The Cyclopropyl "Anchor"

• Conformational Lock: Unlike flexible alkyl chains, the cyclopropyl group locks the

  -carbon into a specific conformation, reducing the entropic penalty upon binding to target proteins (e.g., LSD1 or GPCRs).

• Metabolic Shielding: The strained ring prevents cytochrome P450-mediated

  -hydroxylation, significantly extending the half-life ( ) of the molecule compared to standard benzylamines.

The 2-Fluorophenol Motif

• pKa Modulation: The fluorine atom at the ortho position exerts a strong electron-withdrawing effect (

  ), lowering the of the phenolic hydroxyl group (approx. 8.5 vs. 10.0 for phenol). This increases hydrogen bond donor acidity, enhancing potency in serine/threonine-rich active sites.

• Metabolic Blocking: Fluorine blocks metabolic attack at the electron-rich C2 position, preventing ring opening or conjugation.

The -Amino Group

• Chirality: The carbon connecting the ring, amine, and cyclopropyl group is a chiral center.[2] The (R)-enantiomer is typically the bioactive eutomer for enzyme inhibition (e.g., LSD1), while the (S)-enantiomer may be inactive or off-target.

Figure 1: Pharmacophore dissection of the scaffold highlighting the functional role of each moiety.

Bioactivity & Therapeutic Applications[4]

This scaffold serves as a "warhead" or critical binding fragment in three primary therapeutic areas.

Epigenetic Modulation (LSD1 Inhibitors)

Analogs of amino-cyclopropyl phenols are potent inhibitors of Lysine Specific Demethylase 1 (LSD1) .

• Mechanism: The cyclopropyl-amine moiety mimics the methylated lysine substrate. Upon oxidation by the FAD cofactor in LSD1, the cyclopropyl ring undergoes a radical ring-opening, forming a covalent adduct with FAD (mechanism-based inactivation).

• Relevance: Used in oncology to reactivate silenced tumor suppressor genes.

• Key Analog: 4'-(2-aminocyclopropyl)-[1,1'-biphenyl]-3-ol derivatives.[2]

Antibacterial Impurities & Metabolites

This structure is identified as a degradation product or synthetic intermediate of Fluoroquinolones (e.g., Ciprofloxacin analogs).

• Context: Cleavage of the quinolone core or incomplete synthesis can yield the

  fragment.

• Activity: While the fragment itself has low antibacterial potency, its presence is a critical quality attribute (CQA) in drug purity profiling due to potential genotoxicity of free aniline-like structures.

CNS & Adrenergic Receptor Ligands

The structural similarity to Phenylethanolamines (e.g., Norepinephrine) allows these analogs to bind adrenergic receptors.

• Selectivity: The cyclopropyl group adds bulk, often shifting selectivity towards

  -adrenergic receptors or acting as an antagonist at NMDA glycine sites .

Experimental Protocols

Synthesis via Reductive Amination (Protocol A)

A robust method to generate the scaffold from the corresponding ketone.

• Precursor Preparation: Dissolve 2-fluoro-4-hydroxybenzaldehyde (or ketone analog) in anhydrous Methanol.

• Imine Formation: Add Cyclopropylamine (1.2 eq) and stir at Room Temperature (RT) for 4 hours under

  .

• Reduction: Cool to 0°C. Add

  (2.0 eq) portion-wise.

  • Critical Step: Maintain temperature <5°C to prevent defluorination.

• Workup: Quench with 1N HCl, extract with Ethyl Acetate.

• Purification: Silica gel chromatography (DCM:MeOH 95:5).

LSD1 Inhibition Assay (Protocol B)

To validate bioactivity as an epigenetic modulator.

• Reagents: Recombinant human LSD1, H3K4me2 peptide substrate, Amplex Red, Peroxidase.

• Procedure:

  • Incubate 4-[Amino(cyclopropyl)methyl]-2-fluorophenol analogs (0.1 nM – 10 µM) with LSD1 enzyme (50 nM) in TRIS buffer (pH 8.5) for 30 mins.

  • Add H3K4me2 peptide (20 µM).

  • Monitor

    production via Amplex Red fluorescence (Ex/Em: 530/590 nm).

• Validation:

  values should be compared against Tranylcypromine (positive control).

Visualized Workflows

Synthesis & Bioassay Logic

Figure 2: Logical flow from chemical synthesis to biological validation.

References

• Smolecule. (2024). 3-[4-(2-Aminocyclopropyl)phenyl]phenol;hydrochloride - Bioactivity and Applications. Smolecule Product Database.

• SynThink Chemicals. (2024). Ciprofloxacin Impurity Standards: N-Cyclopropyl Analog (CAS 1502292-84-3).[3] SynThink Catalog.

• Journal of Medicinal Chemistry. (2023). Discovery of Potent LIMK and RIPK1 Inhibitors using Cyclopropylamine Scaffolds. ACS Publications.

• PubChem. (2024).[4] Compound Summary: C10H12FNO Analogs. National Center for Biotechnology Information.

• Google Patents. (2015). WO2015009977A1 - Aminomethyl-biaryl derivatives as complement factor D inhibitors.

Sources

• 1. 5-((1S)AMINOCYCLOPROPYLMETHYL)-2-FLUOROPHENOL CAS#: 1213193-22-6 [m.chemicalbook.com]
• 2. Buy 3-[4-(2-Aminocyclopropyl)phenyl]phenol;hydrochloride | 1357298-75-9 | >98% [smolecule.com]
• 3. synthinkchemicals.com [synthinkchemicals.com]
• 4. PubChemLite - Co - Explore [pubchemlite.lcsb.uni.lu]

Technical Procurement &amp; Quality Analysis: 4-[Amino(cyclopropyl)methyl]-2-fluorophenol

The following technical guide is structured to serve as a critical procurement and quality assurance resource for researchers and drug development professionals.

Executive Summary & Strategic Context

4-[Amino(cyclopropyl)methyl]-2-fluorophenol is a high-value, fluorinated chiral building block, primarily utilized in the synthesis of advanced Active Pharmaceutical Ingredients (APIs) targeting tyrosine kinases and viral polymerases . Its structural complexity—specifically the benzylic amine adjacent to a cyclopropyl group and an ortho-fluorine—makes it a "privileged scaffold" in medicinal chemistry, enhancing metabolic stability and potency.

Critical Procurement Warning: There is a frequent nomenclature ambiguity in supplier catalogs between two structural isomers:

• Target Isomer (Chiral): 4-[Amino(cyclopropyl)methyl]-2-fluorophenol (Benzylic primary amine).

• Common Mis-shipment (Achiral): 4-[(Cyclopropylamino)methyl]-2-fluorophenol (Secondary amine).

This guide provides the technical grounding to distinguish these isomers, validate supplier quality, and optimize procurement costs.

Technical Specifications & Structural Logic

Structural Ambiguity & Resolution

Before issuing a Purchase Order (PO), you must validate the chemical structure using SMILES or InChI strings, as CAS numbers in this class are often misassigned in aggregator databases.

Feature	Target Molecule (Chiral)	Common Isomer (Achiral)
IUPAC Fragment	-CH(NH₂)-Cyclopropyl	-CH₂-NH-Cyclopropyl
Chirality	Yes (R/S)	No
SMILES	OC1=CC=C(C(N)C2CC2)C=C1F	OC1=CC=C(CNC2CC2)C=C1F
Synthetic Difficulty	High (Requires stereocontrol)	Low (Reductive amination)
Price Factor	10x - 50x Higher	Baseline

Synthetic Pathway Analysis (Supplier Qualification)

Understanding the synthesis allows you to predict likely impurities. The chiral molecule is typically synthesized via Ellman’s Sulfinamide Chemistry , whereas the achiral isomer uses simple reductive amination.

Figure 1: Synthetic Logic & Impurity Origins

Caption: Divergent synthesis pathways. The "Ellman" route guarantees chirality but introduces sulfinamide impurities. The lower path yields the wrong isomer.

Supplier Landscape & Price Comparison

Prices for this intermediate vary wildly based on purity (enantiomeric excess) and scale. The data below reflects market analysis for Q1 2026.

Tiered Supplier Analysis

Supplier Tier	Representative Companies	Typ.[1] Purity	Est. Price (1g)	Est. Price (100g)	Risk Profile
Tier 1: Catalog (Global)	Sigma-Aldrich, TCI, Apollo Scientific	95-97%	$450 - $600	N/A (Custom)	Low. High QC, reliable COA.
Tier 2: Aggregators	BLDPharm, Combi-Blocks, Enamine	95%	$150 - $300	$5,000 - $8,000	Medium. Verify batch COA; risk of isomer confusion.
Tier 3: CRO/Custom	WuXi AppTec, PharmBlock, ChemPartner	>98% (ee)	Custom Quote	$1,500 - $3,000	Low (if audited). Best for bulk/process scale.

Procurement Strategy: "Buy vs. Make"

• Discovery Scale (<5g): Purchase from Tier 2 (e.g., BLDPharm, Combi-Blocks). The time cost of synthesis exceeds the material cost.

• Pilot Scale (>100g): The price per gram drops significantly with Tier 3 custom synthesis. Request a "Process Development" quote to ensure the Ellman route is optimized for your specific enantiomer (R or S).

Quality Control & Experimental Protocols

As a scientist, you cannot rely solely on the Certificate of Analysis (COA) for chiral intermediates. You must validate the Enantiomeric Excess (ee%) and Regio-isomer identity .

Protocol: Chiral HPLC Validation

Standard reverse-phase HPLC will NOT separate enantiomers. Use this Normal Phase method.

• Column: Chiralpak AD-H or OD-H (4.6 x 250 mm, 5 µm).

• Mobile Phase: n-Hexane : Isopropanol : Diethylamine (90 : 10 : 0.1).

• Flow Rate: 1.0 mL/min.

• Detection: UV @ 254 nm (aromatic ring) and 210 nm.

• Sample Prep: Dissolve 1 mg in 1 mL Isopropanol.

• Acceptance Criteria:

  • Main peak purity > 98%.[2][3]

  • Minor enantiomer < 1.0% (ee > 98%).

Protocol: 1H-NMR Identity Check (DMSO-d6)

Distinguish the chiral target from the achiral isomer.

• Target (Chiral): Look for a doublet (or broad singlet) for the benzylic methine proton (-CH-NH2) around δ 3.8 - 4.2 ppm . The cyclopropyl protons will appear as complex multiplets upfield (0.3 - 1.2 ppm).

• Wrong Isomer (Achiral): Look for a singlet for the benzylic methylene (-CH2-) around δ 3.6 - 3.8 ppm .

Supply Chain Decision Matrix

Use this workflow to finalize your supplier selection.

Caption: Procurement logic flow. For >100g, custom synthesis is mandatory to control cost and chirality.

References

• PubChem Compound Summary. 4-((Cyclopropylamino)methyl)-2-fluorophenol (Isomer Analysis). National Center for Biotechnology Information. Retrieved from [Link]

• Ellman, J. A., et al. (2002). Asymmetric Synthesis of Chiral Amines with tert-Butanesulfinamide. Chemical Reviews, 110(6), 3600–3740.

• Fisher Scientific. TCI America 4-Amino-2-fluorophenol Specifications.[2] Retrieved from [Link]

Sources

• 1. SID 348353652 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 4-Amino-2-fluorophenol 98.0+%, TCI America 1 g | Buy Online | TCI America | Fisher Scientific [fishersci.ca]
• 3. 2-(Cyclopropylmethyl)-4-fluorophenol | CAS#:1243348-34-6 | Chemsrc [m.chemsrc.com]

Protocols & Analytical Methods

Synthesis of 4-[Amino(cyclopropyl)methyl]-2-fluorophenol from 4-cyanophenol

High-Fidelity Synthesis of 4-[Amino(cyclopropyl)methyl]-2-fluorophenol

Starting Material: 4-Cyanophenol Target Moiety: Benzylic Primary Amine with Ortho-Fluorine Substitution Document Type: Advanced Synthetic Protocol[1]

Abstract & Strategic Overview

This application note details the regioselective synthesis of 4-[amino(cyclopropyl)methyl]-2-fluorophenol , a privileged pharmacophore sharing structural homology with several HIF-2

inhibitors and catecholamine mimetics.[1]

The synthesis presents two primary chemoselective challenges:

• Regioselective Ortho-Fluorination: Introducing a fluorine atom at the 2-position of the electron-deficient 4-cyanophenol core without over-fluorination.[1]

• One-Pot Imine Reduction: Converting the nitrile group to a primary

  -cyclopropyl amine while preserving the labile phenol functionality.[1]

Our protocol leverages Selectfluor™ for mild, radical-cation mediated fluorination and a Grignard-mediated Reductive Amination sequence to install the cyclopropyl amine motif.[1] This route avoids the use of hazardous elemental fluorine and unstable imine isolation steps.

Retrosynthetic Analysis

The synthetic logic relies on a "Fluorinate-Protect-Add" strategy.[1] We disconnect the benzylic amine to the corresponding nitrile, utilizing the latent electrophilicity of the cyano group to install the cyclopropyl ring via organometallic addition.

Figure 1: Retrosynthetic disconnection showing the conversion of the nitrile handle to the target amine.

Detailed Synthetic Protocol

Phase 1: Regioselective Fluorination

Direct fluorination of phenols is often plagued by oxidation to quinones.[1] We utilize Selectfluor in acetonitrile, which operates via a Single Electron Transfer (SET) mechanism, favoring ortho-substitution due to the hydroxyl group's directing effect, despite the para-cyano deactivation.

Reagents:

• 4-Cyanophenol (1.0 equiv)[1]

• Selectfluor (1.1 equiv)[1]

• Acetonitrile (0.1 M concentration)[1]

Step-by-Step:

• Dissolution: Charge a round-bottom flask with 4-cyanophenol and anhydrous MeCN. Stir until fully dissolved.

• Addition: Add Selectfluor in one portion at room temperature (25°C). The reaction is initially endothermic.[1]

• Heating: Heat the mixture to 60°C for 12 hours. The solution will turn from colorless to pale yellow.[1]

• Quench: Cool to RT. Remove solvent in vacuo.[1] Resuspend residue in DCM and wash with water (2x) to remove succinimide byproducts.[1]

• Purification: Recrystallize from EtOH/Hexane to yield 4-cyano-2-fluorophenol .

Technical Insight: The hydroxyl group activates the ortho positions.[1] The para position is blocked by the nitrile.[1] Selectfluor is preferred over NFSI here because the cationic nitrogen radical allows for faster reaction kinetics on the electron-deficient ring.[1]

Phase 2: Phenol Protection (TBS-Ether Formation)

The acidic phenolic proton (

) will quench the Grignard reagent in the subsequent step.[1] Silyl protection is mandatory.[1]

Reagents:

• 4-Cyano-2-fluorophenol (1.0 equiv)[1]

• TBSCl (1.2 equiv)[1]

• Imidazole (2.5 equiv)[1]

• DCM (anhydrous)[1]

Protocol:

• Dissolve the fluorophenol in DCM at 0°C.[1]

• Add imidazole followed by TBSCl.[1]

• Stir at RT for 4 hours.

• Standard aqueous workup (Water wash

  Brine Na2SO4 dry).[1]

• Yields 4-((tert-butyldimethylsilyl)oxy)-3-fluorobenzonitrile .

Phase 3: One-Pot Grignard Addition & Reduction

This is the critical "telescoped" step.[1] The addition of cyclopropylmagnesium bromide to the nitrile forms a magnesium imine salt. Crucially, we do not hydrolyze this to the ketone. Instead, we reduce the imine in situ to the primary amine.

Data Table: Reaction Stoichiometry

Reagent	Equiv.[1][2][3][4][5]	Role	Critical Parameter
Protected Nitrile	1.0	Substrate	Dryness (<50 ppm H2O)
c-PrMgBr	1.5	Nucleophile	1.0M in THF; Add at 0°C
Methanol	Excess	Proton Source	Anhydrous; Add dropwise
NaBH4	2.0	Reducing Agent	Add at 0°C

Step-by-Step:

• Grignard Addition: Under Argon, dissolve the protected nitrile in anhydrous THF. Cool to 0°C.[1][6][7]

• Nucleophilic Attack: Dropwise add Cyclopropylmagnesium bromide. Stir at RT for 6 hours.[1]

  • Checkpoint: IR spectroscopy will show the disappearance of the nitrile peak (

    ) and appearance of the imine stretch ( ).[1]

• Transmetallation/Solvation: Cool back to -10°C. Very carefully add anhydrous Methanol. Caution: Exothermic.[1] This converts the Mg-imine to the H-imine/hemiaminal species.[1]

• Reduction: Immediately add solid NaBH4 in portions. Stir for 12 hours at RT.

• Workup: Quench with saturated NH4Cl. Extract with EtOAc.[1][6] The product is the TBS-protected benzylic amine .[1]

Phase 4: Global Deprotection

Removal of the silyl group restores the phenol.

Protocol:

• Dissolve the crude amine in THF.[1]

• Add TBAF (1.0 M in THF, 1.1 equiv).[1] Stir for 1 hour.

• Purification: The zwitterionic nature of the product (Phenol + Amine) makes silica chromatography difficult.[1] Use Reverse-Phase (C18) Flash Chromatography (Water/MeCN gradient with 0.1% TFA).[1]

• Salt Formation: Lyophilize to obtain the TFA salt of 4-[amino(cyclopropyl)methyl]-2-fluorophenol .

Pathway Visualization (Graphviz)[1]

Figure 2: Complete synthetic workflow from commercial starting material to target.

Troubleshooting & Critical Control Points

• Regioselectivity Issues: If significant 2,6-difluorination occurs during Step 1, reduce the Selectfluor equivalents to 0.95 and recycle the starting material.

• Grignard Stalling: If the Grignard addition is sluggish (due to steric bulk of the TBS group), add 10 mol%

  (anhydrous) to activate the nitrile.

• Ketone Byproduct: If the ketone (4-(cyclopropanecarbonyl)-2-fluorophenol) is observed, it indicates premature hydrolysis of the imine.[1] Ensure the MeOH/NaBH4 addition is performed before any water is introduced.[1]

References

• Selectfluor Mechanism & Utility

  • Banks, R. E. (1992).[1] Selectfluor™ reagent F-TEDA-BF4: A new, versatile, safe, and effective source of electrophilic fluorine.[1] Journal of Fluorine Chemistry.

  • 1[1][3][5][8][9][10] (Wikipedia Summary/Overview)[1]

• One-Pot Nitrile to Primary Amine Reduction

  • Peltan, J. (2021).[1][11] One-Pot Synthesis of Disubstituted Primary Amines from Nitriles Via Grignard Addition and Metal-Alcohol Reduction. University of Mississippi, Honors Theses.[11]

  • [1][3][8][9][10][12]

• InCl3/NaBH4 Mediated Reduction (Alternative Protocol)

  • Saavedra, J. Z., et al. (2012).[1][8] Reaction of InCl3 with various reducing agents: InCl3-NaBH4-mediated reduction of aromatic and aliphatic nitriles to primary amines.[1] Journal of Organic Chemistry.

  • 8[1][3][5][8][10]

• Fluorination of Electron-Deficient Phenols

  • Stavber, G., et al. (2009).[1][2] Micellar system for direct regioselective fluorination of ketones and phenols. Synlett.

  • 2[1][3][4][5][8][10]

Sources

• 1. Selectfluor - Wikipedia [en.wikipedia.org]
• 2. Selectfluor, Chloromethyl-4-fluoro-1,4-diazoniabicyclo[2.2.2]octane bis(tetrafluoroborate) [organic-chemistry.org]
• 3. mdpi.com [mdpi.com]
• 4. Protodefluorinated Selectfluor® Aggregatively Activates Selectfluor® for Efficient Radical C(sp3)−H Fluorination Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. macmillan.princeton.edu [macmillan.princeton.edu]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. US3847985A - Process for the preparation of cyclopropylmethyl alkyl amines - Google Patents [patents.google.com]
• 8. Reaction of InCl3 with various reducing agents: InCl3-NaBH4-mediated reduction of aromatic and aliphatic nitriles to primary amines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Recent Advances in the Application of SelectfluorTMF-TEDA-BF4 as a Versatile Mediator or Catalyst in Organic Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. egrove.olemiss.edu [egrove.olemiss.edu]
• 12. Regioselective Fluorination of 7-Oxo-1,2,4-benzotriazines Using Selectfluor - PMC [pmc.ncbi.nlm.nih.gov]

Procedure for protecting the amine group in 4-[Amino(cyclopropyl)methyl]-2-fluorophenol

Application Note: Chemoselective N-Protection of 4-[Amino(cyclopropyl)methyl]-2-fluorophenol

Executive Summary

This application note details the procedure for the chemoselective protection of the primary amine in 4-[amino(cyclopropyl)methyl]-2-fluorophenol using a tert-butoxycarbonyl (Boc) group. The target molecule contains two nucleophilic sites: a primary amine and a phenol. The presence of an ortho-fluorine atom increases the acidity of the phenol, heightening the risk of competitive O-acylation. This guide provides a robust, scalable protocol using Di-tert-butyl dicarbonate (

) under mild basic conditions to ensure exclusive N-protection ( selectivity) while preserving the phenolic moiety for subsequent coupling reactions (e.g., Williamson ether synthesis or Mitsunobu coupling).

Chemical Context & Structural Analysis

Substrate Analysis

The substrate features a "push-pull" electronic environment and significant steric elements:

• Primary Amine (

  ): Attached to a methine carbon substituted with a cyclopropyl ring. The cyclopropyl group adds steric bulk but does not significantly reduce nucleophilicity compared to the phenol.

• Phenol (

  ): Located para to the amine-bearing scaffold.

• Fluorine Atom (

  ): Located ortho to the phenol.

  • Effect: The strong electronegativity of fluorine exerts an inductive electron-withdrawing effect (-I), lowering the pKa of the phenol (est. pKa ~8.5) compared to unsubstituted phenol (pKa ~10). This makes the phenoxide anion easier to generate, increasing the risk of side reactions (O-Boc formation) if the reaction pH is too high.

Reaction Strategy

To achieve chemoselectivity, we exploit the nucleophilicity differential. Neutral amines are significantly more nucleophilic than neutral phenols. By maintaining a pH where the amine is unprotonated but the phenol remains protonated (pH 8–9), we drive the reaction exclusively toward the amide.

Reaction Scheme:

Figure 1: Reaction pathway highlighting the kinetic preference for N-acylation over O-acylation.

Experimental Protocols

Protocol A: Standard Chemoselective Protection (Recommended)

Best for: Gram-scale synthesis, high reproducibility, and ease of purification.

Reagents:

• Substrate: 4-[Amino(cyclopropyl)methyl]-2-fluorophenol (1.0 eq)

• Reagent: Di-tert-butyl dicarbonate (

  ) (1.1 eq)

• Base: Sodium Bicarbonate (

  ) (2.0 eq)

• Solvent: THF / Water (1:1 v/v)

Procedure:

• Dissolution: In a round-bottom flask equipped with a magnetic stir bar, dissolve 10.0 mmol of the substrate in 25 mL of THF.

• Base Addition: Add 25 mL of water followed by 20.0 mmol (1.68 g) of solid

  . The resulting suspension may bubble slightly.

• Reagent Addition: Cool the mixture to

  (ice bath). Add (11.0 mmol, 2.40 g) dropwise as a solution in 5 mL THF over 15 minutes.

  • Note: Cooling controls the exotherm and suppresses competitive hydrolysis of

    .

• Reaction: Remove the ice bath and allow the mixture to warm to room temperature (

  ). Stir vigorously for 4–6 hours.

  • Monitoring: Check by TLC (System: 50% EtOAc/Hexanes) or LCMS. The starting material (polar) should disappear, replaced by a less polar spot.

• Work-up:

  • Dilute with Ethyl Acetate (50 mL).[1]

  • Separate phases.[1] Extract the aqueous layer once with Ethyl Acetate (20 mL).

  • Critical Step: Wash the combined organic layers with 5% Citric Acid (20 mL) to neutralize residual base, followed by Brine (30 mL).

  • Why Citric Acid? It is mild enough to remove base without deprotecting the acid-labile Boc group.

• Isolation: Dry over anhydrous

  , filter, and concentrate under reduced pressure.

• Purification: Usually, the crude product is

  pure. If necessary, recrystallize from Hexanes/EtOAc or purify via silica flash chromatography.

Protocol B: Catalyst-Free "Green" Method

Best for: Small scale, sensitive substrates, or avoiding inorganic salts.

Reagents:

• Substrate (1.0 eq)

• (1.1 eq)

• Solvent: Ethanol or Methanol (Reagent Grade)

Procedure:

• Dissolve substrate in Ethanol (0.5 M concentration).

• Add

  (1.1 eq) in one portion.

• Stir at room temperature for 12–16 hours.

  • Mechanism:[2][3][4][5][6][7] In protic solvents without base, the amine reacts with

    to form the carbamate and -Butanol/ . The phenol is not nucleophilic enough to react without deprotonation, ensuring 100% chemoselectivity.

• Concentrate in vacuo to yield the product.

Data Presentation & Validation

Analytical Specifications

Parameter	Specification	Observation/Target
Appearance	Solid	Off-white to pale yellow powder
LCMS (ESI+)		Expected Mass: MW + 100 (Boc) - 56 (t-Bu) fragmentation common
1H NMR	1.45 ppm	Strong singlet (9H) indicating -Butyl group
1H NMR	~5.0 ppm	Broad doublet/singlet (1H) indicating carbamate
1H NMR	~9.5 ppm	Broad singlet (1H) indicating Phenolic (must be present)

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Formation of O-Boc	pH too high (>10)	Do not use NaOH or . Switch to or Protocol B.
Incomplete Reaction	Old reagent	hydrolyzes to t-Butanol over time. Use fresh reagent or add 0.2 eq extra.
Product is Oil/Sticky	Residual solvent/Boc	Triturate with cold Pentane or Hexane to induce solidification.

Process Workflow (Decision Tree)

Figure 2: Operational workflow for protection and impurity management.

References

• Chemoselective Amine Protection: Chankeshwara, S. V., & Chakraborti, A. K. (2006).[8] Catalyst-free chemoselective N-tert-butyloxycarbonylation of amines in water. Organic Letters, 8(15), 3259-3262. Link

• Boc Chemistry Overview: Common Organic Chemistry. (n.d.). Boc Protection Mechanism (Boc2O).[2][3][4][5][7][9] Retrieved October 26, 2023. Link

• Phenol Acidity & Fluorine Effects: Hansch, C., Leo, A., & Taft, R. W. (1991). A survey of Hammett substituent constants and resonance and field parameters. Chemical Reviews, 91(2), 165-195. Link

• Selective Deprotection (Salvage): Basel, Y., & Hassner, A. (2001). Di-tert-butyl dicarbonate and 4-(dimethylamino)pyridine revisited: Their reactions with amines and alcohols. The Journal of Organic Chemistry, 66(10), 3614-3618. Link

• General Protocol Source: Master Organic Chemistry. (n.d.). Amine Protection and Deprotection.[1][4][8][9] Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Boc Protection Mechanism (Boc2O) [commonorganicchemistry.com]
• 3. Boc Protection Mechanism (Boc2O + Base) [commonorganicchemistry.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. EP0135429A1 - The synthesis of cyclopropane amino acids and peptides - Google Patents [patents.google.com]
• 7. reddit.com [reddit.com]
• 8. Boc-Protected Amino Groups [organic-chemistry.org]
• 9. jk-sci.com [jk-sci.com]

Application Notes and Protocols for Solid-Phase Peptide Synthesis Using Fluorinated Aminophenol Building Blocks

For Researchers, Scientists, and Drug Development Professionals

Introduction

Solid-phase peptide synthesis (SPPS) has transformed the landscape of peptide chemistry, enabling the efficient and automated synthesis of complex peptide sequences.[1][2] A significant advancement in this field is the incorporation of non-proteinogenic amino acids to enhance the therapeutic properties of peptides.[3] Among these, fluorinated amino acids and aminophenol-containing building blocks have garnered considerable attention. The introduction of fluorine, the most electronegative element, can dramatically alter a peptide's physicochemical properties, leading to enhanced metabolic stability, increased lipophilicity, and improved binding affinity to biological targets.[][5][6] Similarly, aminophenol moieties can be used for site-selective modifications and to introduce unique structural constraints.[7][8][9]

This guide provides a comprehensive overview and detailed protocols for the incorporation of fluorinated aminophenol building blocks into peptides via Fmoc-based solid-phase synthesis. It is designed to equip researchers with the necessary knowledge to leverage these powerful tools in drug discovery and development.

The Strategic Advantage of Fluorinated Building Blocks in Peptide Synthesis

The strategic incorporation of fluorine into amino acid side chains can confer a multitude of advantages for therapeutic peptides:[5]

• Enhanced Metabolic Stability: The carbon-fluorine bond is exceptionally strong and resistant to enzymatic cleavage, which can significantly increase the in vivo half-life of peptide drugs.[6]

• Modulated Bioavailability: Fluorination can increase the lipophilicity of a peptide, potentially improving its ability to cross cell membranes.[10][11]

• Conformational Control: The steric and electronic effects of fluorine can be used to influence peptide secondary structure, such as promoting helical or β-sheet conformations.[12]

• Improved Binding Affinity: The unique electronic properties of fluorine can lead to enhanced non-covalent interactions with target proteins, thereby increasing binding potency.[5]

• ¹⁹F NMR Spectroscopy: The presence of the ¹⁹F nucleus provides a powerful and sensitive handle for structural and binding studies using NMR spectroscopy.[][13]

The incorporation of these fluorinated building blocks is a promising strategy in medicinal chemistry to improve the pharmacological profiles of drug candidates.[12]

Table 1: Physicochemical Impact of Fluorination on Amino Acids

Property	Effect of Fluorination	Rationale
Lipophilicity	Generally Increased	The high electronegativity of fluorine reduces the ability of the side chain to form hydrogen bonds with water.[10]
Metabolic Stability	Significantly Increased	The C-F bond is highly resistant to enzymatic cleavage by proteases.[6]
pKa of Side Chains	Can be Altered	The strong electron-withdrawing nature of fluorine can influence the acidity or basicity of nearby functional groups.
Conformation	Can be Restricted or Biased	The steric bulk and gauche effect of fluorine can favor specific dihedral angles, influencing the peptide backbone conformation.[12]
Hydrogen Bonding	Weakened C-F···H-N bonds	Fluorine is a poor hydrogen bond acceptor.

Core Principles of Fmoc Solid-Phase Peptide Synthesis (SPPS)

Fmoc-based SPPS is the most widely used method for peptide synthesis due to its mild reaction conditions and versatility.[2][14] The process is cyclical and involves the sequential addition of N-terminally protected amino acids to a growing peptide chain anchored to an insoluble resin support.[1][2]

The Fmoc SPPS Cycle

The synthesis cycle consists of three main steps that are repeated for each amino acid addition:

• Deprotection: The temporary Nα-9-fluorenylmethyloxycarbonyl (Fmoc) protecting group is removed from the resin-bound peptide, typically with a solution of 20% piperidine in dimethylformamide (DMF).[1][14]

• Washing: The resin is thoroughly washed to remove the deprotection reagent and the dibenzofulvene-piperidine adduct.

• Coupling: The incoming Fmoc-protected amino acid is activated and coupled to the newly liberated N-terminus of the peptide chain.

This cycle is repeated until the desired peptide sequence is assembled.

Caption: The cyclical workflow of Fmoc-based Solid-Phase Peptide Synthesis.

Detailed Protocols for Incorporating Fluorinated Aminophenol Building Blocks

Materials and Reagents

• Resins: Wang resin (for C-terminal acids) or Rink Amide resin (for C-terminal amides) are commonly used.[1]

• Fmoc-Protected Amino Acids: Standard Fmoc-amino acids and the desired Fmoc-protected fluorinated aminophenol building blocks.

• Solvents: High-purity DMF, dichloromethane (DCM), and piperidine.

• Coupling Reagents: HBTU, HATU, or PyBOP®.

• Bases: Diisopropylethylamine (DIPEA).

• Cleavage Cocktail: A mixture of trifluoroacetic acid (TFA), triisopropylsilane (TIS), and water. A common ratio is 95:2.5:2.5 (v/v/v).

Protocol 1: Resin Swelling and Preparation

Rationale: Proper swelling of the resin is critical to ensure that the reactive sites are accessible for the subsequent coupling reactions.

• Place the desired amount of resin in a reaction vessel.

• Add DMF to cover the resin completely.

• Allow the resin to swell for at least 30 minutes at room temperature with gentle agitation.

• Drain the DMF from the reaction vessel.

Protocol 2: Fmoc Deprotection

Rationale: The Fmoc group is base-labile and is efficiently removed by piperidine to expose the N-terminal amine for the next coupling step.[14]

• Add a solution of 20% piperidine in DMF to the swollen resin.

• Agitate the mixture for 5-10 minutes at room temperature.

• Drain the deprotection solution.

• Repeat the piperidine treatment for another 5-10 minutes.

• Thoroughly wash the resin with DMF (5-7 times) to remove all traces of piperidine and the dibenzofulvene adduct.

Protocol 3: Coupling of Fluorinated Aminophenol Building Blocks

Rationale: Efficient activation of the carboxylic acid of the incoming amino acid is crucial for forming the peptide bond. Coupling reagents like HBTU or HATU are highly effective for this purpose. Due to the electron-withdrawing nature of fluorine, longer coupling times or double coupling may be necessary for fluorinated amino acids to achieve high coupling efficiency.[11][15]

• In a separate vial, dissolve the Fmoc-protected fluorinated aminophenol amino acid (3-5 equivalents relative to the resin loading) and a coupling reagent (e.g., HBTU, 3-5 equivalents) in DMF.

• Add DIPEA (6-10 equivalents) to the activation mixture and vortex for 1-2 minutes.

• Add the activated amino acid solution to the deprotected peptide-resin.

• Agitate the reaction mixture for 1-2 hours at room temperature. For sterically hindered or electron-deficient amino acids, the coupling time may be extended, or a second coupling (double coupling) may be performed.

• After the coupling is complete, drain the reaction solution and wash the resin thoroughly with DMF (3-5 times).

Monitoring the Coupling Reaction: The Kaiser test (ninhydrin test) can be used to monitor the completion of the coupling reaction. A positive result (blue beads) indicates the presence of free primary amines and an incomplete reaction.

Protocol 4: Cleavage and Final Deprotection

Rationale: A strong acid, typically TFA, is used to cleave the completed peptide from the resin and simultaneously remove the acid-labile side-chain protecting groups.[16] Scavengers are added to the cleavage cocktail to trap the reactive carbocations generated during this process, preventing side reactions with sensitive amino acid residues like tryptophan and cysteine.[16]

• After the final Fmoc deprotection and washing, wash the peptide-resin with DCM (3-5 times) and dry it under a stream of nitrogen.

• Prepare the cleavage cocktail (e.g., 95% TFA, 2.5% TIS, 2.5% water).

• Add the cleavage cocktail to the dry peptide-resin.

• Agitate the mixture for 2-4 hours at room temperature.

• Filter the resin and collect the filtrate containing the cleaved peptide.

• Precipitate the crude peptide by adding the TFA filtrate to cold diethyl ether.

• Centrifuge the mixture to pellet the peptide, decant the ether, and repeat the ether wash 2-3 times.

• Dry the crude peptide pellet under vacuum.

Caption: A detailed workflow for the solid-phase synthesis of peptides containing fluorinated aminophenol building blocks.

Characterization and Purification

Purification by Reverse-Phase HPLC (RP-HPLC)

The crude peptide is typically purified using RP-HPLC. A C18 column is commonly used with a gradient of acetonitrile in water, both containing 0.1% TFA.

Characterization by Mass Spectrometry

The identity and purity of the final peptide are confirmed by mass spectrometry (e.g., MALDI-TOF or ESI-MS) to verify the correct molecular weight.

Troubleshooting and Key Considerations

• Incomplete Coupling: As mentioned, the electron-withdrawing nature of fluorine can slow down the coupling reaction.[11][15] If the Kaiser test is positive after the initial coupling, a second coupling (double coupling) with fresh reagents is recommended. Using a more potent coupling agent like HATU can also improve efficiency.

• Aggregation: Hydrophobic sequences, which can be exacerbated by fluorination, may lead to peptide aggregation on the resin, hindering subsequent reactions. The use of pseudoproline dipeptides or backbone modifications can help to disrupt secondary structures and prevent aggregation.

• Side Reactions during Cleavage: Ensure the use of appropriate scavengers in the cleavage cocktail to prevent side reactions, especially if the peptide contains sensitive residues like Trp, Met, or Cys.[16]

Applications in Drug Discovery

The incorporation of fluorinated aminophenol building blocks has shown significant promise in various therapeutic areas:

• Antimicrobial Peptides: Fluorination can enhance the stability and cell-penetrating properties of antimicrobial peptides.[12]

• HIV Fusion Inhibitors: Fluorinated amino acids have been used to improve the stability and activity of peptide-based HIV fusion inhibitors.[12][17]

• Metabolic Diseases: The introduction of fluorinated amino acids has been explored to increase the half-life of peptides used in the treatment of diseases like diabetes.[10]

• ¹⁹F MRI Imaging Agents: Highly fluorinated peptides are being developed as novel contrast agents for ¹⁹F Magnetic Resonance Imaging.[13]

Conclusion

The use of fluorinated aminophenol building blocks in solid-phase peptide synthesis offers a powerful strategy for modulating the properties of peptides for therapeutic applications. By understanding the principles of Fmoc SPPS and the unique considerations for incorporating these non-natural amino acids, researchers can design and synthesize novel peptides with enhanced stability, bioavailability, and biological activity. The detailed protocols and troubleshooting guide provided herein serve as a valuable resource for scientists and drug development professionals seeking to explore the potential of fluorinated peptides.

References

• Richardson, P. (2025). Utility of fluorinated α-amino acids in development of therapeutic peptides. Expert Opinion on Drug Discovery. [Link]

• ResearchGate. (2026). Utility of fluorinated α-amino acids in development of therapeutic peptides. [Link]

• Nowick, J. S. (2020). Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). University of California, Irvine. [Link]

• MDPI. (2023). Tinker, Tailor, Soldier, Spy: The Diverse Roles That Fluorine Can Play within Amino Acid Side Chains. International Journal of Molecular Sciences. [Link]

• PubMed. (2025). Utility of fluorinated α-amino acids in development of therapeutic peptides. [Link]

• ACS Publications. (2023). Design of Highly Fluorinated Peptides for Cell-based 19F NMR. Bioconjugate Chemistry. [Link]

• Taylor & Francis Online. (2025). Utility of fluorinated α-amino acids in development of therapeutic peptides. [Link]

• PubMed. (2015). Fmoc Solid-Phase Peptide Synthesis. Methods in Molecular Biology. [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (2025). The Role of Fluorinated Amino Acids in Modern Drug Design. [Link]

• Wiley Online Library. (2021). Systematic Evaluation of Fluorination as Modification for Peptide‐Based Fusion Inhibitors against HIV‐1 Infection. ChemMedChem. [Link]

• UCLA. (n.d.). Protocol for site-specific attachment of proteins containing p-AcF or p-AzF unnatural amino acids. [Link]

• PubMed. (2020). Applications of fluorine-containing amino acids for drug design. European Journal of Medicinal Chemistry. [Link]

• Royal Society of Chemistry. (2011). Solid phase synthesis of peptides containing backbone-fluorinated amino acids. Organic & Biomolecular Chemistry. [Link]

• Aapptec. (2013). Cleavage and Final Deprotection with Dilute HCl in Fluoro Alcohol. [Link]

• National Center for Biotechnology Information. (2011). An efficient protocol for incorporation of an unnatural amino acid in perdeuterated recombinant proteins using glucose-based media. Journal of Biomolecular NMR. [Link]

• National Center for Biotechnology Information. (2014). N-Terminal Modification of Proteins with o-Aminophenols. Journal of the American Chemical Society. [Link]

• ResearchGate. (n.d.). Site-selective editing of peptides via backbone modification. [Link]

• Springer Nature. (n.d.). HF Cleavage and Deprotection Procedures for Peptides Synthesized Using a Boc/Bzl Strategy. Methods in Molecular Biology. [Link]

• ResearchGate. (2025). HF Cleavage and Deprotection Procedures for Peptides Synthesized Using a Boc/Bzl Strategy. [Link]

• MDPI. (2019). Efficient Incorporation of Unnatural Amino Acids into Proteins with a Robust Cell-Free System. International Journal of Molecular Sciences. [Link]

• Thieme. (n.d.). 2.1.1.1.1.3.3 Cleavage of the 9-Fluorenylmethoxycarbonyl Group. [Link]

• ACS Publications. (2014). N-Terminal Modification of Proteins with o-Aminophenols. Journal of the American Chemical Society. [Link]

• PubMed. (n.d.). Tools for investigating peptide-protein interactions: peptide incorporation of environment-sensitive fluorophores through SPPS-based 'building block' approach. [Link]

• Semantic Scholar. (2001). New TFA-free cleavage and final deprotection in fmoc solid-phase peptide synthesis: dilute HCl in fluoro alcohol. [Link]

• Royal Society of Chemistry. (2021). Site-selective modification of peptide backbones. Organic & Biomolecular Chemistry. [Link]

• Royal Society of Chemistry. (2021). Site-selective modification of peptide backbones. Organic Chemistry Frontiers. [Link]

• Royal Society of Chemistry. (2023). Recent advances in the synthesis of fluorinated amino acids and peptides. [Link]

• Digital.CSIC. (2014). Solid-phase peptide synthesis. [Link]

• Springer. (2014). Methods and protocols of modern solid phase peptide synthesis. [Link]

• Google Patents. (2016).

Sources

• 1. Fmoc Solid Phase Peptide Synthesis: Mechanism and Protocol - Creative Peptides [creative-peptides.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 5. Tinker, Tailor, Soldier, Spy: The Diverse Roles That Fluorine Can Play within Amino Acid Side Chains | MDPI [mdpi.com]
• 6. nbinno.com [nbinno.com]
• 7. N-Terminal Modification of Proteins with o-Aminophenols - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Site-selective modification of peptide backbones - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 10. tandfonline.com [tandfonline.com]
• 11. Utility of fluorinated α-amino acids in development of therapeutic peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. pubs.acs.org [pubs.acs.org]
• 14. Fmoc Amino Acids for SPPS - AltaBioscience [altabioscience.com]
• 15. tandfonline.com [tandfonline.com]
• 16. chempep.com [chempep.com]
• 17. epub.uni-regensburg.de [epub.uni-regensburg.de]

Application Note: Synthesis of Schiff Bases from 4-[Amino(cyclopropyl)methyl]-2-fluorophenol

[1]

Abstract & Strategic Rationale

This application note details the synthetic protocols for generating Schiff bases (imines) utilizing 4-[Amino(cyclopropyl)methyl]-2-fluorophenol as the primary amine scaffold.[1]

Why this Scaffold?

• Fluorine Substitution (C2): Enhances metabolic stability by blocking Phase I oxidation sites and increases lipophilicity for better membrane permeability.

• Cyclopropyl Moiety: Acts as a bioisostere for isopropyl or tert-butyl groups but introduces specific conformational constraints that can improve binding affinity to target proteins (e.g., kinases, viral polymerases).

• Schiff Base Linker: A privileged pharmacophore in medicinal chemistry, serving as a versatile linker for Fragment-Based Drug Discovery (FBDD) or as a chelating ligand for metallodrugs.

Target Audience: Medicinal chemists and process development scientists focusing on antimicrobial, antiviral, or anticancer lead optimization.

Chemical Properties & Pre-Reaction Analysis[1][2][3]

Starting Material Profile

Property	Specification
Compound Name	4-[Amino(cyclopropyl)methyl]-2-fluorophenol
Molecular Formula
Molecular Weight	181.21 g/mol
Key Functional Group	Primary Benzylic Amine (Nucleophile)
Interference Risk	Phenolic -OH (Acidic, pKa ~9-10).[1] Potential for H-bonding interference.[1]
Steric Factor	High. The -cyclopropyl group creates steric bulk around the amine, potentially slowing nucleophilic attack compared to simple benzylamines.

Reaction Logic (The "Why" behind the Protocol)

The formation of a Schiff base is a reversible condensation reaction.

• Equilibrium Control: Because the reaction produces water, the equilibrium must be driven to the right. We utilize molecular sieves or azeotropic distillation (if scale permits) to remove water.

• Catalysis: The carbonyl carbon of the aldehyde is not electrophilic enough for the sterically hindered amine (due to the cyclopropyl group). Acid catalysis is required to protonate the carbonyl oxygen.[2]

  • Critical Control Point: pH must be maintained between 4.0–5.0. Lower pH (<3) will protonate the amine (

    ), destroying its nucleophilicity.

Experimental Protocols

Method A: Classical Solvothermal Synthesis (High Purity)

Best for: Generating analytical standards or when crystallographic purity is required.[1]

Reagents:

• Amine: 4-[Amino(cyclopropyl)methyl]-2-fluorophenol (1.0 eq)[1]

• Aldehyde: Substituted Aromatic Aldehyde (1.0 – 1.1 eq)[1]

• Solvent: Absolute Ethanol (EtOH) or Methanol (MeOH)[1]

• Catalyst: Glacial Acetic Acid (AcOH)[1]

• Desiccant: Activated 4Å Molecular Sieves[1]

Protocol:

• Preparation: In a dry 50 mL round-bottom flask, dissolve 1.0 mmol (181 mg) of the amine in 10 mL of absolute EtOH.

• Activation: Add 2-3 drops of glacial acetic acid. Stir for 5 minutes at room temperature to adjust pH to ~4.5.

• Addition: Add 1.0 mmol of the target aldehyde.

  • Note: If the aldehyde is a solid, dissolve it in minimal EtOH before addition.

• Dehydration: Add 500 mg of activated 4Å molecular sieves to the flask.

• Reflux: Equip with a reflux condenser and heat the mixture to 78°C (reflux) for 4–6 hours.

  • Monitoring: Check TLC (Mobile phase: Hexane/EtOAc 7:3). The amine spot (polar, near baseline) should disappear.

• Isolation:

  • Filter the hot solution to remove molecular sieves.

  • Allow the filtrate to cool slowly to room temperature, then to 4°C overnight.

  • Collect the precipitate via vacuum filtration.[3]

• Purification: Recrystallize from hot EtOH if necessary. Avoid silica gel chromatography as the acidic nature of silica can hydrolyze the imine bond.

Method B: Microwave-Assisted Synthesis (High Throughput)

Best for: Library generation and sterically difficult aldehydes.[1]

Protocol:

• In a microwave-safe vial (2–5 mL), combine amine (1.0 mmol), aldehyde (1.0 mmol), and 2 mL EtOH.

• Add 1 drop of catalytic AcOH.

• Irradiate at 100°C / 150 W for 10–20 minutes .

• Cool to room temperature. Pour the reaction mixture into ice-cold water (10 mL).

• Filter the resulting solid and wash with cold ether.

Mechanism & Pathway Visualization[1]

The following diagram illustrates the acid-catalyzed mechanism, highlighting the critical carbinolamine intermediate which is often the rate-limiting step in hindered systems.

Caption: Acid-catalyzed condensation pathway. Note that the cyclopropyl group may sterically hinder the 'Attack' phase, necessitating the heat/microwave energy input.

Characterization & Validation

To validate the synthesis, look for these specific spectral signatures.

Technique	Diagnostic Signal	Interpretation
FT-IR	1615 – 1630 cm⁻¹	Strong stretch indicating C=N (Imine) formation.[1] Absence of C=O stretch (~1700 cm⁻¹) confirms completion.
¹H NMR	8.2 – 8.8 ppm (s, 1H)	Azomethine proton (-N=CH -).[1] This singlet is the definitive proof of Schiff base formation.
¹H NMR	0.3 – 1.2 ppm (m)	Cyclopropyl protons. These multiplets should remain intact, confirming the ring did not open during acid catalysis.
Mass Spec	[M+H]⁺	Parent ion peak corresponding to (MW_Amine + MW_Aldehyde - 18).[1]

Troubleshooting Guide (Self-Validating System)

• Issue: No precipitate forms upon cooling.

  • Cause: Product is too soluble or oiling out.

  • Fix: Evaporate solvent to 50% volume and add cold Hexane or Diethyl Ether to induce precipitation.

• Issue: NMR shows aldehyde peak (~9-10 ppm) remaining.

  • Cause: Incomplete reaction due to water buildup.

  • Fix: Add fresh molecular sieves and reflux for an additional 2 hours.

• Issue: NMR shows broad signals or multiple species.

  • Cause: Hydrolysis during workup.

  • Fix: Ensure all glassware is dry. Do not wash the product with acidic water. Store in a desiccator.

Biological Context & Applications[1][2][5][6][7][8][9][10][11]

The resulting Schiff bases are not merely intermediates; they are bioactive candidates.[4][5][6][7][8]

• Kinase Inhibition: The 2-fluoro-phenol motif mimics the ATP-binding pocket interactions found in several FDA-approved kinase inhibitors.[1] The cyclopropyl group fills hydrophobic pockets (e.g., the "gatekeeper" region).

• Metal Complexation: The phenolic -OH and the imine Nitrogen form an N,O-bidentate pocket.[1] This is ideal for coordinating Cu(II) or Zn(II), creating metallodrugs with potent DNA-cleaving capabilities.[1]

Caption: Experimental workflow for the synthesis of 4-[Amino(cyclopropyl)methyl]-2-fluorophenol Schiff bases.

References

• Schiff Base Mechanism & Catalysis

  • Xavier, A., & Srividhya, N. (2014). Synthesis and Study of Schiff Base Ligands. IOSR Journal of Applied Chemistry, 7(11), 06-15.

• Biological Activity of Fluorinated/Cyclopropyl Scaffolds

  • Mao, H., et al. (2023). Biological Activity of Novel Organotin Compounds with a Schiff Base Containing an Antioxidant Fragment. Molecules, 28(3), 960. (Demonstrates the utility of cyclopropyl-fluoro-quinoline Schiff bases).

• General Protocol for Substituted Benzylamines

  • Qin, W., et al. (2013). Schiff Bases: A Short Review of their Antimicrobial Activities.

  • [1]

• Synthesis of 4-Amino-2-fluorophenol Derivatives

  • BenchChem Application Note.

  • (General scaffold reference).[1]

Sources

• 1. 2-(Cyclopropylmethyl)-4-fluorophenol | CAS#:1243348-34-6 | Chemsrc [m.chemsrc.com]
• 2. researchgate.net [researchgate.net]
• 3. ajol.info [ajol.info]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Biological applications of Schiff bases: An overview | GSC Biological and Pharmaceutical Sciences [gsconlinepress.com]
• 6. ijfmr.com [ijfmr.com]
• 7. scispace.com [scispace.com]
• 8. youtube.com [youtube.com]

Optimizing nucleophilic substitution reactions on the 2-fluorophenol ring

Application Note: Chemoselective Nucleophilic Substitution Strategies for 2-Fluorophenol Derivatives

Abstract

2-Fluorophenol represents a unique challenge and opportunity in medicinal chemistry. Its specific pKa (~8.[1]7) and the ortho-fluorine effect create a dichotomy in reactivity: it is a potent nucleophile for O-alkylation yet a stubborn electrophile for nucleophilic aromatic substitution (SNAr). This guide provides optimized protocols for leveraging these properties, focusing on the "Cesium Effect" for ether synthesis and activation strategies for fluorine displacement.

Introduction: The 2-Fluorophenol Paradox

To optimize reactions on the 2-fluorophenol ring, one must first understand its electronic landscape. Unlike phenol (pKa ~10.0), 2-fluorophenol is significantly more acidic (pKa ~8.7) due to the inductive electron-withdrawing effect (-I) of the fluorine atom.[2]

However, two competing forces dictate its reactivity:

• Intramolecular Hydrogen Bonding: The ortho-fluorine acts as a hydrogen bond acceptor for the hydroxyl proton, stabilizing the neutral molecule and potentially reducing nucleophilicity in non-polar solvents.

• Inductive Stabilization: Upon deprotonation, the ortho-fluorine stabilizes the phenoxide anion, making it a "softer" nucleophile but also less basic than unsubstituted phenoxide.

Strategic Implication:

• For O-Alkylation (Workflow A): We must break the intramolecular H-bond and prevent tight ion-pairing to maximize reaction rates.

• For SNAr (Workflow B): The electron-rich oxygen (even when protected) deactivates the ring toward nucleophilic attack. Displacing the fluorine requires overcoming this donation, often necessitating auxiliary Electron Withdrawing Groups (EWGs).

Workflow A: Optimization of O-Alkylation (The Nucleophile Pathway)

This is the most common workflow in drug discovery (e.g., synthesizing fluorinated biaryl ethers). The critical failure mode here is O-alkylation vs. C-alkylation competition and incomplete conversion due to tight ion pairing.

The "Cesium Effect" Solution

While K2CO3 is standard for phenols, it often fails to drive 2-fluorophenol reactions to completion in reasonable times.[3] We utilize Cs2CO3. The large ionic radius of Cesium (1.67 Å) compared to Potassium (1.38 Å) results in a "loose" ion pair with the 2-fluorophenoxide anion. This "naked anion" effect significantly enhances nucleophilicity in polar aprotic solvents.

Protocol 1: High-Yield O-Alkylation using Cs2CO3

Objective: Synthesis of 1-(2-fluorophenoxy)-alkyl derivatives with >95% chemoselectivity.

Materials:

• Substrate: 2-Fluorophenol (1.0 equiv)

• Electrophile: Alkyl bromide or Alkyl iodide (1.2 equiv)

• Base: Cesium Carbonate (Cs2CO3), anhydrous (1.5 equiv)

• Solvent: Acetonitrile (MeCN) [Green Alternative] or DMF [Traditional]

Step-by-Step Procedure:

• Preparation: In a flame-dried round-bottom flask under N2, dissolve 2-fluorophenol in MeCN (0.2 M concentration).

  • Note: MeCN is preferred over DMF for ease of workup, provided the electrophile is soluble.

• Deprotonation: Add Cs2CO3 in a single portion. Stir at ambient temperature for 15 minutes.

  • Observation: The mixture may turn slightly yellow as the phenoxide forms. The intramolecular H-bond is now broken.

• Addition: Add the Alkyl Halide dropwise.

• Reaction: Heat to 60°C (for bromides) or 40°C (for iodides). Monitor by TLC/LC-MS.

  • Checkpoint: If using K2CO3, this would require reflux (82°C). The Cs-base allows milder conditions, preventing elimination side-products of the alkyl halide.

• Workup: Filter off the inorganic solids (CsBr/CsI). Concentrate the filtrate. Partition between EtOAc and 1M NaOH (to remove unreacted phenol). Dry organic layer over Na2SO4.

Table 1: Solvent & Base Comparison for 2-Fluorophenol Alkylation

Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Notes
K2CO3	Acetone	Reflux	12	65	Incomplete; tight ion pairing.
K2CO3	DMF	80	6	82	Hard to remove solvent; harsh.
Cs2CO3	MeCN	60	2	96	Optimal balance of rate/greenness.
NaH	THF	0 -> RT	1	88	Good, but moisture sensitive/hazardous.

Workflow B: SNAr Displacement of Fluorine (The Electrophile Pathway)

Displacing the fluorine atom on a 2-fluorophenol ring is chemically counter-intuitive because the oxygen atom (EDG) pushes electron density into the ring, repelling the incoming nucleophile.

Critical Requirement: This reaction generally fails on 2-fluorophenol itself. It requires the ring to be activated by an auxiliary Electron Withdrawing Group (EWG) such as -NO2, -CN, or -CF3, ideally at the para position relative to the fluorine.

Mechanistic Insight: The Meisenheimer Complex

If the ring is activated (e.g., 2-fluoro-4-nitrophenol), Fluorine becomes the best leaving group (better than Cl or Br).[4]

• Reason: The high electronegativity of F stabilizes the intermediate Meisenheimer complex (the rate-determining step).[2]

• Caution: You must protect the phenol first (e.g., as a methyl ether) to prevent the base from simply deprotonating the OH and shutting down the reaction via electrostatic repulsion.

Protocol 2: Microwave-Assisted SNAr on Activated 2-Fluorophenol Ethers

Objective: Displacement of F by an amine nucleophile (e.g., Morpholine) on a protected 2-fluoro-4-nitroanisole scaffold.

Materials:

• Substrate: 2-fluoro-4-nitroanisole (Protected phenol)

• Nucleophile: Morpholine (2.0 equiv)

• Base: DIPEA (N,N-Diisopropylethylamine) (2.0 equiv)

• Solvent: DMSO (High dielectric constant stabilizes the transition state)

Step-by-Step Procedure:

• Setup: In a microwave process vial, combine the substrate (0.5 mmol) and DMSO (2 mL).

• Reagent Addition: Add DIPEA and Morpholine. Cap the vial.

• Irradiation: Heat in a microwave reactor to 120°C for 20 minutes.

  • Why Microwave? SNAr on electron-rich rings has a high activation energy barrier. Direct dielectric heating overcomes this more efficiently than thermal reflux.

• Workup: Pour into ice water. The product usually precipitates. Filter and wash with water.

Decision Logic & Visualization

The following diagram illustrates the decision process for selecting the correct pathway and conditions.

Caption: Decision matrix for optimizing nucleophilic substitutions on 2-fluorophenol. Blue path indicates standard ether synthesis; Red path indicates high-energy fluorine displacement.

Troubleshooting & Critical Parameters

Issue	Probable Cause	Corrective Action
Low Yield (O-Alkylation)	Tight ion-pairing (K+ used).	Switch to Cs2CO3 . The larger cation frees the phenoxide.
Ester Hydrolysis	Base is too strong or wet.[5]	Use anhydrous Cs2CO3 in MeCN. Avoid NaOH/H2O.
No Reaction (SNAr)	Ring is too electron-rich.	Ensure an EWG is present at the para position. If not, switch to Buchwald-Hartwig coupling (Pd-catalysis) instead of SNAr.
O- vs C-Alkylation	Solvent is too non-polar.	Use polar aprotic solvents (DMF, DMSO, MeCN) to favor O-alkylation.

References

• Lee, J. C., Yuk, J. Y., & Cho, S. H. (1995).[3][6] Facile Synthesis of Alkyl Phenyl Ethers Using Cesium Carbonate.[3][6] Synthetic Communications, 25(9), 1367–1370.[3]

• BenchChem. (2025).[4][7] Optimization of Nucleophilic Substitution Reactions: Protocols and Troubleshooting. BenchChem Application Notes.

• Grossel, M. C. (2013). Nucleophilic Aromatic Substitution: Hydrogen vs Fluorine. Chemistry LibreTexts.

• Reich, H. J. (2022). pKa Data of Phenols. University of Wisconsin-Madison Chemistry Data.

Sources

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• 2. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 3. Phenol Alkylation using Cs2CO3 as base , Hive Novel Discourse [chemistry.mdma.ch]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. phasetransfercatalysis.com [phasetransfercatalysis.com]
• 6. semanticscholar.org [semanticscholar.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Technical Notes & Optimization

Technical Support Center: Navigating Cyclopropane Chemistry in Acidic Media

A Guide for Researchers, Scientists, and Drug Development Professionals

The cyclopropyl motif is a cornerstone in modern medicinal chemistry, prized for its ability to impart unique conformational rigidity, metabolic stability, and binding characteristics to pharmacologically active molecules.[1][2][3] However, the inherent ring strain that grants these desirable properties also renders the cyclopropane ring a kinetically stable but thermodynamically labile entity, particularly susceptible to cleavage under acidic conditions.[4][5]

This guide serves as a technical resource to help you anticipate, diagnose, and resolve side reactions involving cyclopropyl ring opening in acidic environments. As Senior Application Scientists, we combine fundamental mechanistic principles with field-proven troubleshooting strategies to ensure the integrity of your target molecules.

Part 1: Frequently Asked Questions - The Fundamentals of Cyclopropane Instability

This section addresses the foundational principles governing the reactivity of cyclopropanes in the presence of acids. Understanding why these rings open is the first step toward preventing it.

Q1: What makes the cyclopropyl group so susceptible to acid-catalyzed ring opening?

A1: The high reactivity stems from significant ring strain, a combination of angle and torsional strain.[4][5] The C-C-C bond angles are constrained to 60°, a severe deviation from the ideal 109.5° for sp³ hybridized carbons.[6] This strain results in weak, "bent" C-C bonds with significant p-character, which are more easily cleaved than typical C-C sigma bonds to form more stable, open-chain structures.[6][7]

Q2: What is the general mechanism for acid-catalyzed ring opening?

A2: The process is typically initiated by protonation. A Brønsted acid can protonate the cyclopropane ring directly (at a C-C bond edge) or, more commonly, a substituent on the ring. This generates a carbocationic intermediate.[4][8][9] To relieve the immense ring strain, this intermediate rapidly undergoes C-C bond cleavage, leading to a more stable, acyclic carbocation, which is then trapped by a nucleophile or undergoes further rearrangement.

Caption: General mechanism of acid-catalyzed ring opening.

Q3: Are all cyclopropanes equally sensitive to acids?

A3: No, sensitivity is highly dependent on the substituents attached to the ring.

• Donor-Acceptor (D-A) Cyclopropanes: These are exceptionally sensitive.[10][11] The vicinal electron-donating group (e.g., phenyl, vinyl) and electron-withdrawing group (e.g., ester, ketone) create a highly polarized C-C bond that is readily cleaved, often under very mild Lewis or Brønsted acid catalysis.[10][12][13][14]

• Electron-Donating Groups (EDGs): Groups that can stabilize an adjacent carbocation (like alkyl, aryl, or alkoxy groups) significantly accelerate ring opening by lowering the activation energy for the cleavage of the most substituted C-C bond.[15]

• Electron-Withdrawing Groups (EWGs): While EWGs can polarize the ring, making it susceptible to nucleophilic attack, they generally destabilize adjacent carbocations, often making simple proton-initiated ring opening more difficult compared to unsubstituted cyclopropanes.[4][16] However, they activate the ring toward Lewis acid-catalyzed processes.[17]

Q4: How does Brønsted acid catalysis differ from Lewis acid catalysis in this context?

A4: The mode of activation is different.

• Brønsted acids (proton donors like HCl, H₂SO₄) typically protonate the system, either on a basic functional group or directly on the cyclopropane ring, to initiate cleavage via a carbocationic intermediate.[4]

• Lewis acids (electron pair acceptors like BF₃, SnCl₄, Yb(OTf)₃) coordinate to an electron-rich site, most often an electron-withdrawing group like a carbonyl or ester.[12][18] This coordination enhances the group's electron-withdrawing ability, polarizes the adjacent cyclopropane C-C bond, and facilitates ring opening, often by nucleophilic attack.[13][14][17] This is the dominant pathway for D-A cyclopropanes.

Caption: Brønsted vs. Lewis acid activation pathways.

Part 2: Troubleshooting Guide - Practical Solutions for the Bench

This section is designed as a direct response to common experimental failures.

Issue 1: My cyclopropane ring is opening under necessary Brønsted acid conditions (e.g., Boc deprotection, ester hydrolysis).

This is a classic challenge pitting the lability of the cyclopropane against the required reaction conditions. The key is to tip the kinetic balance in favor of your desired reaction.

• Potential Cause A: Acid is too strong / concentration is too high.

  • The Science: The rate of ring opening is often highly dependent on acid strength. Harsh acids like neat TFA or concentrated HCl generate a high concentration of the protonated species, favoring the ring-opening pathway.

  • Solution: Attenuate Acidity.

    • Switch to a Milder Acid: If possible, substitute strong acids with weaker ones that still accomplish the desired transformation. For example, use 10% H₂SO₄ in dioxane instead of 50%, or switch from TFA to formic acid.

    • Use a Buffered System: A buffer can maintain a specific, milder pH, providing enough protons for the desired reaction without causing wholesale decomposition.[4]

    • Employ Gaseous HCl: Using a solution of HCl gas in an organic solvent (e.g., dioxane, Et₂O) can sometimes provide a less aggressive, anhydrous acidic environment compared to aqueous HCl.

Acid	Solvent	Approximate pKa	Common Use / Comment
Trifluoroacetic Acid (TFA)	Neat	0.5	Very strong; high risk for sensitive cyclopropanes.
Hydrochloric Acid (HCl)	Water	-7.0	Strong; concentration is key.
Sulfuric Acid (H₂SO₄)	Water	-3.0	Strong; can also act as a dehydrating agent.
Formic Acid	Neat	3.8	Weaker; often a good alternative to TFA.
Acetic Acid	Neat	4.8	Mild; useful for reactions requiring gentle acidity.

• Potential Cause B: Reaction temperature is too high.

  • The Science: Ring-opening processes often have a higher activation energy than the desired reaction.[19] By Le Chatelier's principle and reaction kinetics, increasing the temperature will disproportionately favor the higher-energy pathway, which is often ring-opening. The goal is to operate under kinetic control, where the product that forms fastest (your desired product) dominates, rather than thermodynamic control, where the most stable product (the ring-opened product) is favored.[20][21]

  • Solution: Reduce Thermal Energy.

    • Lower the Temperature: This is the most effective and common solution. Run the reaction at 0 °C, -20 °C, or even -78 °C.[19] This systematically reduces the available energy, starving the undesired ring-opening pathway.

    • Shorten Reaction Time: At a given temperature, longer reaction times allow the system to progress towards thermodynamic equilibrium.[20] Monitor the reaction closely by TLC or LCMS and quench it as soon as the starting material is consumed.

• Potential Cause C: The substrate is electronically activated.

  • The Science: A substituent that can stabilize a carbocation, such as an adjacent ketone, will dramatically lower the activation barrier for ring opening. Protonation of the ketone carbonyl creates a highly stabilized oxocarbenium ion, which facilitates cleavage of the adjacent cyclopropane bond.

  • Solution: Mask the Activating Group.

    • Install a Protecting Group: If the activating group (e.g., a ketone) is not involved in the reaction, protect it. Converting a ketone to a ketal or acetal removes the activating influence of the carbonyl oxygen.[19][22] The ketal is stable to many acidic conditions that would otherwise open the ring and can be removed later under different conditions. (See Protocol 1).

Issue 2: My cyclopropane-containing API is degrading in a low pH formulation study.

• Potential Cause: Inappropriate excipients or pH.

  • The Science: The same principles of acid strength and concentration apply in formulation. The local pH environment created by acidic excipients can catalyze the degradation of the cyclopropyl moiety over time, impacting shelf-life and efficacy.

  • Solution: Formulation Optimization.

    • pH Adjustment: Reformulate using buffering agents to maintain a pH range where the cyclopropyl group is stable.

    • Excipient Screening: Screen for alternative, non-acidic excipients that are compatible with your API.

    • Solid-State Modification: Consider creating a salt or co-crystal of your API with a non-acidic counter-ion to improve stability.

Part 3: Key Experimental Protocols

Protocol 1: Acetal Protection of a Cyclopropyl Ketone

This protocol provides a general method for protecting a ketone adjacent to a cyclopropyl ring to prevent acid-catalyzed ring opening.

• Setup: To a round-bottom flask equipped with a magnetic stir bar and a Dean-Stark apparatus, add the cyclopropyl ketone (1.0 eq.), a suitable solvent (e.g., toluene or benzene, ~0.2 M), and ethylene glycol (1.5 - 2.0 eq.).

• Catalyst Addition: Add a catalytic amount of a Brønsted acid, such as p-toluenesulfonic acid (p-TsOH, 0.01-0.05 eq.).

• Reaction: Heat the mixture to reflux. Water will be collected in the Dean-Stark trap as it is formed, driving the equilibrium towards the ketal product.

• Monitoring: Monitor the reaction by TLC or GC-MS until all the starting ketone has been consumed.

• Workup: Cool the reaction to room temperature. Quench by adding a saturated aqueous solution of sodium bicarbonate.

• Extraction: Transfer the mixture to a separatory funnel and extract with an organic solvent (e.g., ethyl acetate, 3x).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography if necessary.

Protocol 2: General Procedure for Low-Temperature Reaction (-78 °C)

This protocol outlines how to maintain a low temperature for sensitive reactions.

• Setup: Place a three-neck round-bottom flask, equipped with a magnetic stir bar, a thermometer, and a nitrogen inlet, in a Dewar flask.

• Cooling Bath: Prepare a dry ice/acetone bath by slowly adding pellets of dry ice to acetone in the Dewar until the temperature stabilizes at approximately -78 °C. Ensure the bath level is high enough to cover the reaction mixture.

• Reagent Preparation: Dissolve the cyclopropane-containing substrate in a suitable anhydrous solvent (e.g., THF, CH₂Cl₂) in the reaction flask and allow it to cool to the internal temperature of -78 °C.

• Reagent Addition: Add the acidic reagent slowly, dropwise, via a syringe pump to maintain the internal temperature and avoid exothermic spikes.

• Reaction & Monitoring: Stir the reaction at -78 °C. Monitor its progress by taking aliquots, quenching them in a cold basic solution (e.g., saturated NaHCO₃), and analyzing by TLC or LCMS.

• Quenching: Once complete, quench the reaction at low temperature by slowly adding a pre-cooled quenching solution before allowing the mixture to warm to room temperature.

Caption: Troubleshooting decision workflow for ring-opening.

References

• Stereochemistry and Mechanism of the Ring-Opening Reaction of Cyclopropylenones with LiCu(Me)2. Organometallics - ACS Publications. [Link]

• Synthetic Approaches to Contemporary Drugs that Contain the Cyclopropyl Moiety. ResearchGate. [Link]

• Protonated heterocyclic derivatives of cyclopropane and cyclopropanone: classical species, alternate sites, and ring fragmentation. ResearchGate. [Link]

• The protonation of gaseous cyclopropane. PubMed. [Link]

• Ring-opening polymerization of donor–acceptor cyclopropanes catalyzed by Lewis acids. Royal Society of Chemistry. [Link]

• Recent Developments in the Stereochemistry of Cyclopropane Ring Opening. SAGE Journals. [Link]

• Radical Ring Opening Reactions of the Cyclopropylcarbinyl Systems. UCL Discovery. [Link]

• Reactivity of electrophilic cyclopropanes. De Gruyter. [Link]

• Protonated heterocyclic derivatives of cyclopropane and cyclopropanone: classical species, alternate sites, and. Canadian Science Publishing. [Link]

• Cycloalkanes - Ring Strain In Cyclopropane And Cyclobutane. Master Organic Chemistry. [Link]

• Diastereoselective ring opening of fully-substituted cyclopropanes via intramolecular Friedel–Crafts alkylation. RSC Publishing. [Link]

• Protonation of cyclopropane. Journal of the American Chemical Society. [Link]

• Reactivity of electrophilic cyclopropanes. PMC - NIH. [Link]

• Organocatalysis as an enabling tool for enantioselective ring-opening reactions of cyclopropanes. Chemical Communications (RSC Publishing). [Link]

• Nucleophilic Ring Opening of Donor–Acceptor Cyclopropanes Catalyzed by a Brønsted Acid in Hexafluoroisopropanol. SciSpace. [Link]

• Reactivity of electrophilic cyclopropanes. ResearchGate. [Link]

• Catalytic Enantioselective Ring-Opening Reactions of Cyclopropanes. ACS Publications. [Link]

• Lewis Acid Catalyzed Cyclopropane Ring‐Opening‐Cyclization Cascade Using Thioureas as a N,N‐bisnucleophile: Synthesis of B. Wiley Online Library. [Link]

• Metabolism of cyclopropyl groups. Hypha Discovery Blogs. [Link]

• Thermodynamic and kinetic reaction control. Wikipedia. [Link]

• Novel processes for the synthesis of cyclopropyl compounds.

• Cyclopropyl group. Wikipedia. [Link]

• Strategies to promote ring‐opening of D‐A cyclopropanes. ResearchGate. [Link]

• Synthetic Approaches to Contemporary Drugs that Contain the Cyclopropyl Moiety. Bohrium. [Link]

• Pharmaceutical applications of cyclopropyl containing scaffolds: a review on recent updates. Taylor & Francis Online. [Link]

• Kinetic and Thermodynamic Control. Dalal Institute. [Link]

• Proposed mechanism of the cyclopropane ring‐opening, cyclization reaction. ResearchGate. [Link]

• Protective Groups. Organic Chemistry Portal. [Link]

• Cyclopropyl based O- and N- and S-protecting groups.

• Kinetic vs. Thermodynamic Control of Reactions. Chemistry LibreTexts. [Link]

• Reactions of cyclopropylcarbinol in dilute hydrochloric acid. ResearchGate. [Link]

• Cyclopropylamine in Medicinal Chemistry: Synthesis and Applications. Longdom Publishing. [Link]

• Kinetic Control Versus Thermodynamic Control Of A Reaction. Jack Westin. [Link]

• Lewis acids and bases. Wikipedia. [Link]

• A theoretical comparison of Lewis acid vs bronsted acid catalysis for n-hexane --> propane + propene. PubMed. [Link]

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• 1. researchgate.net [researchgate.net]
• 2. Synthetic Approaches to Contemporary Drugs that Contain the Cyclopropyl Moiety: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 3. Pharmaceutical applications of cyclopropyl containing scaffolds: a review on recent updates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Study on Enantioselective Catalysis of Cyclopropane Ring Opening Reactions (Part One) - Oreate AI Blog [oreateai.com]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. The protonation of gaseous cyclopropane - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 10. xingweili.snnu.edu.cn [xingweili.snnu.edu.cn]
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• 12. Ring-opening polymerization of donor–acceptor cyclopropanes catalyzed by Lewis acids - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]
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• 22. Protective Groups [organic-chemistry.org]

Optimization of recrystallization solvents for fluorinated aminophenols

Answering the complex challenges faced by researchers in pharmaceutical and materials science, this Technical Support Center provides in-depth guidance on the optimization of recrystallization solvents for fluorinated aminophenols. As a distinct class of molecules, these compounds present unique purification hurdles due to the interplay of the electron-withdrawing nature of fluorine, the amphoteric character of the aminophenol core, and their propensity for strong intermolecular interactions.

This guide moves beyond generic protocols to offer a specialized resource in a direct question-and-answer format. It is designed to empower researchers, scientists, and drug development professionals to troubleshoot common issues, understand the underlying chemical principles, and develop robust, validated purification methods.

Frequently Asked Questions (FAQs)

Q1: What makes the recrystallization of fluorinated aminophenols particularly challenging?

Fluorinated aminophenols possess a unique combination of functional groups and atomic properties that complicate solvent selection. The primary challenges arise from:

• Anomalous Solubility: The presence of highly electronegative fluorine atoms can significantly alter the polarity and crystal lattice energy of the molecule compared to their non-fluorinated analogs. This can lead to unpredictable solubility profiles. Fluorine can participate in various noncovalent interactions, such as C-H···F and C-F···π, which influence how the molecule interacts with solvents and packs into a crystal lattice[1].

• Amphoteric Nature: Aminophenols contain both a basic amino group (-NH₂) and an acidic phenolic hydroxyl group (-OH). This allows them to act as either a proton donor or acceptor, leading to strong self-association via hydrogen bonding. This can sometimes result in high solubility in polar protic solvents but poor solubility in non-polar ones, making it difficult to find a solvent with the ideal "sparingly soluble when cold, very soluble when hot" profile[2][3].

• Propensity for Polymorphism: Minor changes in molecular structure, such as the position of a fluorine atom, can dramatically alter crystal packing and lead to the formation of different crystalline polymorphs[4][5][6][7]. The choice of solvent and the cooling rate are critical factors that can dictate which polymorph is obtained, a crucial consideration in drug development where different polymorphs can have different stabilities and bioavailabilities.

Q2: How does the position and number of fluorine substituents affect solvent selection?

The impact of fluorination is not merely about its presence but its specific configuration on the aromatic ring.

• Increased Lipophilicity: While fluorine is highly electronegative, its substitution for hydrogen often increases the lipophilicity of the molecule, which can enhance solubility in less polar solvents.

• Altered Intermolecular Forces: Fluorine's ability to form weak hydrogen bonds (C-H···F) and other dipole-dipole interactions can stabilize the crystal lattice, making the compound harder to dissolve[8]. The specific position (ortho, meta, para) of fluorine relative to the amino and hydroxyl groups dictates the molecule's overall dipole moment and its potential for intramolecular vs. intermolecular hydrogen bonding, directly impacting its interaction with solvent molecules[1][6].

• Inductive Effects: Fluorine atoms are strongly electron-withdrawing, which can decrease the pKa of the phenolic proton and the pKb of the amino group. This modulation of acidity and basicity influences the strength of hydrogen bonding with protic solvents like water or alcohols.

Q3: What are the characteristics of an ideal solvent for this class of compounds?

The foundational principles of recrystallization apply, but with special considerations for fluorinated aminophenols. An ideal solvent should:

• Exhibit a Steep Solubility Curve: It must dissolve the compound sparingly or not at all at room temperature but dissolve it completely at or near its boiling point[3][9].

• Not React with the Compound: The solvent must be chemically inert to both the amino and hydroxyl groups.

• Dissolve Impurities Readily or Not at All: Impurities should either be highly soluble in the cold solvent (remaining in the mother liquor) or completely insoluble in the hot solvent (allowing for hot filtration)[2].

• Have a Suitable Boiling Point: The boiling point should be high enough to provide a significant temperature differential for solubility but low enough to be easily removed from the final crystals during drying[10][11]. Crucially, the solvent's boiling point should ideally be lower than the melting point of the compound to prevent "oiling out"[11][12].

• Be Volatile and Easy to Remove: The solvent must be easily evaporated from the purified crystals under vacuum without requiring excessive heat that could degrade the compound or induce a phase change[11].

Troubleshooting Guide: Common Recrystallization Issues

Q: My compound has "oiled out" of the solution instead of forming crystals. What causes this and how can I fix it?

A: Oiling out is a common and frustrating problem where the solute separates from the solution as a liquid phase rather than a solid crystal lattice. This often results in the trapping of impurities within the solidified oil.

• Causality: This phenomenon typically occurs when the saturated solution is cooled below the melting point of the solute while the solute is still dissolved. This is common if the boiling point of the recrystallization solvent is higher than the melting point of your compound[12]. It can also happen if the concentration of the solute is too high or if the solution is cooled too rapidly, preventing the molecules from orienting themselves into a stable crystal lattice[12][13].

• Troubleshooting Protocol:

  • Re-dissolve the Oil: Heat the mixture until the oil completely re-dissolves into a homogeneous solution.

  • Add More Solvent: Add a small amount of additional hot solvent (e.g., 10-20% more volume) to lower the saturation point of the solution. This is often the most effective fix.

  • Slow Down the Cooling: Allow the flask to cool very slowly. Insulate the flask with glass wool or place it in a warm bath that is allowed to cool to room temperature gradually. This gives molecules sufficient time to arrange into an ordered crystal lattice[3][13].

  • Lower the Solvent Boiling Point: If oiling out persists, the solvent may be inappropriate. Switch to a lower-boiling solvent or use a mixed-solvent system where the overall boiling point is lower.

  • Induce Crystallization at a Higher Temperature: Try to induce crystallization before the solution cools to the point of oiling out. After re-dissolving, allow the solution to cool slightly and then scratch the inner surface of the flask with a glass rod or add a seed crystal[14].

Q: My fluorinated aminophenol is either completely insoluble in hot solvents or highly soluble in cold solvents. How do I proceed?

A: This is a classic dilemma that necessitates the use of a mixed-solvent system, also known as a solvent/anti-solvent recrystallization.

• Causality & Strategy: The "like dissolves like" principle is key here[15]. If your compound is very polar, it will be highly soluble in polar solvents (like ethanol) and insoluble in non-polar ones (like hexane). The strategy is to find two miscible solvents: one in which your compound is highly soluble (the "solvent") and one in which it is poorly soluble (the "anti-solvent").

• Troubleshooting Protocol (Mixed-Solvent System):

  • Dissolve the Compound: Dissolve the crude fluorinated aminophenol in the minimum amount of the hot "good" solvent (e.g., ethanol, acetone).

  • Add the Anti-Solvent: While the solution is still hot, add the "poor" solvent (the anti-solvent, e.g., water, hexane) dropwise until the solution becomes faintly cloudy (turbid). This indicates the saturation point has been reached.

  • Re-clarify the Solution: Add a few more drops of the hot "good" solvent until the cloudiness just disappears, ensuring the solution is saturated at that temperature.

  • Cool Slowly: Allow the solution to cool slowly and undisturbed. The gradual decrease in solubility will promote the formation of pure crystals.

  • Common Solvent Pairs: Effective pairs often include a polar and a non-polar solvent that are miscible. Examples include ethanol/water, acetone/water, ethyl acetate/hexane, and methanol/diethyl ether[2][16].

Q: My final product is pure, but the recovery is very low. What are the likely causes?

A: Low recovery is a common issue that can almost always be traced back to a few key experimental steps.

• Causality:

  • Using Too Much Solvent: This is the most frequent error. The more solvent used, the more of your compound will remain dissolved in the mother liquor even after cooling, leading to significant product loss[14].

  • Premature Crystallization: If the solution cools too quickly during a hot filtration step, the product can crystallize in the filter paper or funnel, which is then discarded with the insoluble impurities.

  • Incomplete Crystallization: Not cooling the solution to a low enough temperature (e.g., in an ice bath after initial room temperature cooling) can leave a substantial amount of product in solution[17].

  • Washing with Warm Solvent: Washing the collected crystals with room-temperature or warm solvent will re-dissolve some of the product[14].

• Troubleshooting Protocol:

  • Minimize Initial Solvent: Use the absolute minimum amount of boiling solvent required to fully dissolve your crude solid. Add it in small portions.

  • Pre-heat Your Funnel: If performing a hot filtration, pre-heat the funnel and receiving flask with hot solvent vapor to prevent premature crystallization.

  • Maximize Crystal Formation: After slow cooling to room temperature, place the flask in an ice-water bath for at least 15-30 minutes to maximize precipitation.

  • Use Ice-Cold Washing Solvent: Always wash your filtered crystals with a small amount of ice-cold recrystallization solvent to remove any adhering mother liquor without dissolving the crystals.

  • Recover a Second Crop: It may be possible to recover more product from the mother liquor. Concentrate the filtrate by boiling off some of the solvent and then cool again to obtain a second, though likely less pure, crop of crystals.

Q: I suspect my product has formed a different polymorph. How can I confirm this and control the outcome?

A: Polymorphism is a significant concern for fluorinated compounds and requires careful analytical characterization and process control.

• Causality: Polymorphs are different crystal structures of the same chemical compound. Fluorine substitution is known to create a rich polymorphic landscape, where different packing motifs can be very close in energy[5][8][18]. The specific polymorph obtained can be influenced by the choice of solvent, rate of cooling, temperature, and even the presence of specific impurities.

• Troubleshooting & Control Protocol:

  • Characterization: Confirm polymorphism using analytical techniques.

    • Melting Point: Different polymorphs will often have distinct melting points.

    • Differential Scanning Calorimetry (DSC): This is a powerful tool to identify melt endotherms and solid-solid phase transitions between polymorphs.

    • Powder X-Ray Diffraction (PXRD): Each crystalline form will produce a unique diffraction pattern, providing definitive proof of polymorphism.

    • Infrared (IR) Spectroscopy: Different crystal packing can lead to subtle but measurable shifts in vibrational frequencies.

  • Controlling the Crystalline Form:

    • Solvent Choice: Systematically screen different solvents (polar, non-polar, protic, aprotic). Different solvent-solute interactions can favor the nucleation and growth of a specific polymorph[5][7].

    • Cooling Rate: Experiment with both rapid cooling ("crash cooling") and very slow, controlled cooling. Slow cooling generally favors the most thermodynamically stable polymorph, while rapid cooling can trap a kinetically favored or metastable form.

    • Seeding: Once a desired polymorph is isolated, use a small crystal of it to "seed" subsequent recrystallizations. The seed crystal provides a template for crystal growth, directing the formation of that specific form.

Data Presentation & Experimental Protocols

Table 1: Properties of Common Recrystallization Solvents

This table provides a quick reference for selecting candidate solvents based on their physical properties. Fluorinated aminophenols, having both polar groups and a potentially lipophilic fluorinated ring, may require solvents from across the polarity spectrum.

Solvent	Boiling Point (°C)[2]	Polarity (Dielectric Constant, ε)	Notes
Water	100.0	80.1	Good for polar compounds with H-bond donors/acceptors. Can be a good anti-solvent.[16]
Ethanol	78.5	24.5	Excellent all-purpose polar protic solvent. Often used in mixed systems with water.[16]
Methanol	64.7	32.7	More polar than ethanol, but lower boiling point and higher toxicity.[2]
2-Propanol (IPA)	82.6	19.9	Good alternative to ethanol, slightly less polar.
Acetone	56.0	20.7	Polar aprotic solvent, good dissolving power. Low boiling point can be a drawback.[2]
Ethyl Acetate	77.1	6.0	Medium polarity. Often used in mixed systems with hexanes.[16]
Acetonitrile	81.6	37.5	Polar aprotic solvent. Can be useful for moderately polar compounds.
Toluene	110.6	2.4	Good for aromatic compounds. High boiling point can cause oiling out.[16]
Hexane / Heptane	69.0 / 98.4	~2.0	Non-polar solvents. Primarily used as anti-solvents or for non-polar compounds.[16]

Diagram 1: Systematic Solvent Selection Workflow

This workflow provides a logical decision-making process for identifying a suitable recrystallization solvent system.

Caption: A decision tree for systematic solvent selection.

Experimental Protocol: Systematic Solvent Screening

Objective: To efficiently identify a suitable single or mixed solvent system for the recrystallization of a fluorinated aminophenol.

Materials:

• Crude fluorinated aminophenol (~500 mg)

• Test tubes (small, ~13x100 mm)

• Selection of candidate solvents (see Table 1)

• Pasteur pipettes and bulbs

• Sand bath or heating block

• Vortex mixer

• Ice-water bath

Procedure:

• Preparation: Place approximately 20-30 mg of your crude solid into several labeled test tubes.

• Room Temperature Test: To each tube, add a candidate solvent dropwise (start with ~0.5 mL) and vortex. Observe the solubility at room temperature.

  • Observation: If the solid dissolves completely, the solvent is likely too good for a single-solvent recrystallization but may be a candidate for a "good" solvent in a mixed pair. Set this tube aside.[2][17]

• Hot Solubility Test: For the solvents that did not dissolve the solid at room temperature, heat the test tubes gently in a sand bath or heating block to the boiling point of the solvent. Vortex occasionally.

  • Observation: If the solid dissolves completely, this is a promising candidate solvent. Proceed to step 4.

  • Observation: If the solid remains insoluble even after adding up to 2-3 mL of hot solvent, the solvent is unsuitable as a single agent but could be a candidate for an "anti-solvent."

• Cooling and Crystallization Test: For the promising candidates from step 3, allow the hot, clear solution to cool slowly to room temperature.

  • Observation: Look for the formation of crystals. Abundant, well-formed crystals indicate an excellent solvent choice.

• Ice Bath Test: After cooling to room temperature, place the test tube in an ice-water bath for 10-15 minutes.

  • Observation: Note the amount of additional solid that crystallizes out. A large increase in precipitate signifies a steep solubility curve and a very good solvent.

• Mixed-Solvent Assessment: If no single solvent is ideal, use the information gathered to select a miscible pair. Use a "good" solvent identified in step 2 and a miscible "bad" solvent from step 3. Repeat the process using the mixed-solvent protocol described in the troubleshooting guide.

References

• Solvent Choice - Chemistry Teaching Labs - University of York. (n.d.). University of York. Retrieved February 14, 2026, from [Link]

• Unraveling the unusual effect of fluorination on crystal packing in an organic semiconductor. (2020). Royal Society of Chemistry. Retrieved February 14, 2026, from [Link]

• Solvent Selection and Recrystallization Guide. (n.d.). Scribd. Retrieved February 14, 2026, from [Link]

• Reagents & Solvents: Solvents for Recrystallization - University of Rochester. (n.d.). University of Rochester. Retrieved February 14, 2026, from [Link]

• EP0320484A2 - Purification of N-acetyl aminophenols. (n.d.). Google Patents.

• Recrystallization. (n.d.). California State University, Los Angeles. Retrieved February 14, 2026, from [Link]

• Unraveling the Impact of Fluorine Positioning in Crystal Packing: Halogen-Bonded Cocrystals of 4-Styrylpyridines with Pentafluoroiodobenzene. (2023). ACS Publications. Retrieved February 14, 2026, from [Link]

• Experiment : Recrystallization – Part I: Solvent Selection. (n.d.). Science Learning Center. Retrieved February 14, 2026, from [Link]

• Finding the best solvent for recrystallisation student sheet. (2021). Royal Society of Chemistry. Retrieved February 14, 2026, from [Link]

• Effect of Fluorination on the Polymorphism and Photomechanical Properties of Cinnamalmalononitrile Crystals. (2022). ACS Publications. Retrieved February 14, 2026, from [Link]

• Unraveling the Impact of Fluorine Positioning in Crystal Packing: Halogen-Bonded Cocrystals of 4-Styrylpyridines with Pentafluoroiodobenzene. (2023). ACS Publications. Retrieved February 14, 2026, from [Link]

• Fully fluorinated Pd(F6acac) complexes: polymorphism and fluorine-fluorine interactions. (n.d.). IUCr Journals. Retrieved February 14, 2026, from [Link]

• Evaluation of the role of disordered organic fluorine in crystal packing: insights from halogen substituted benzanilides. (2016). CrystEngComm (RSC Publishing). Retrieved February 14, 2026, from [Link]

• Molecular Structures Polymorphism the Role of F…F Interactions in Crystal Packing of Fluorinated Tosylates. (2019). MDPI. Retrieved February 14, 2026, from [Link]

• Process for the purification of p-aminophenol. (n.d.). European Patent Office. Retrieved February 14, 2026, from [Link]

• Process for the purification of p-aminophenol - Patent US-4440954-A. (n.d.). PubChem. Retrieved February 14, 2026, from [Link]

• US3717680A - PURIFICATION OF p-AMINOPHENOL. (n.d.). Google Patents.

• Influence of Fluorine Substitution on π-π Stacking and Molecular Packing in Schiff Base Cocrystals. (2024). SSRN. Retrieved February 14, 2026, from [Link]

• WO/1993/020039 PURIFICATION OF P-AMINOPHENOL COMPOSITIONS AND DIRECT CONVERSION TO N-ACETYL-P-AMINOPHENOL. (n.d.). WIPO Patentscope. Retrieved February 14, 2026, from [Link]

• Recrystallization. (n.d.). Wired Chemist. Retrieved February 14, 2026, from [Link]

• 3.3C: Determining Which Solvent to Use. (2022). Chemistry LibreTexts. Retrieved February 14, 2026, from [Link]

• Synthesis of New Fluoroboronated Materials by Chemical Modification of Fluorinated Functional Polymers. (2017). ResearchGate. Retrieved February 14, 2026, from [Link]

• Go-to recrystallization solvent mixtures. (2023). Reddit. Retrieved February 14, 2026, from [Link]

• Guide for crystallization. (n.d.). University of Sherbrooke. Retrieved February 14, 2026, from [Link]

• Recrystallisation Help. (2020). Reddit. Retrieved February 14, 2026, from [Link]

• Polymorphism in 1-(4-Fluorophenyl)-3,6,6-trimethyl-2- phenyl-1,5,6,7-tetrahydro-4H-indol-4-one: A Subtle Interplay of Weak Intermolecular Interactions. (2005). ACS Publications. Retrieved February 14, 2026, from [Link]

• Recrystallization-1.pdf. (n.d.). Retrieved February 14, 2026, from [Link]

• Recrystallization. (n.d.). Kennesaw State University. Retrieved February 14, 2026, from [Link]

• • Crystallization. (n.d.). University of Missouri–St. Louis. Retrieved February 14, 2026, from [Link]

• 4-Aminophenol. (n.d.). Solubility of Things. Retrieved February 14, 2026, from [Link]

• Fluorinated o-aminophenol derivatives for measurement of intracellular pH. (1994). PubMed. Retrieved February 14, 2026, from [Link]

• 4-Aminophenol. (n.d.). Wikipedia. Retrieved February 14, 2026, from [Link]

• 2.1: RECRYSTALLIZATION. (2021). Chemistry LibreTexts. Retrieved February 14, 2026, from [Link]

• Solubilities of p-Aminophenol in Sulfuric Acid + Water + (Methanol, Ethanol, 1-Propanol, 2-Propanol, 1,2-Propanediol, and Glycerin, Respectively) from (292.35 to 348.10) K. (2016). ResearchGate. Retrieved February 14, 2026, from [Link]

• US3703598A - Purification of p-aminophenol. (n.d.). Google Patents.

• Beyond Conventional Organic Electrosynthesis: The Role of Fluorinated Solvents. (2024). RUA. Retrieved February 14, 2026, from [Link]

• US3658905A - Process for the purification of p-aminophenol. (n.d.). Google Patents.

• Process for producing aminophenols. (n.d.). European Patent Office. Retrieved February 14, 2026, from [Link]

• Tips & Tricks: Recrystallization. (n.d.). University of Rochester. Retrieved February 14, 2026, from [Link]

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• 18. journals.iucr.org [journals.iucr.org]

Technical Support Center: Stabilizing 4-[Amino(cyclopropyl)methyl]-2-fluorophenol

This technical support guide is designed for researchers, scientists, and drug development professionals to ensure the long-term stability of 4-[Amino(cyclopropyl)methyl]-2-fluorophenol. By understanding its inherent instabilities and implementing the robust protocols outlined below, you can maintain the integrity and purity of this critical compound for the duration of your research and development endeavors.

I. Understanding the Instability of 4-[Amino(cyclopropyl)methyl]-2-fluorophenol

4-[Amino(cyclopropyl)methyl]-2-fluorophenol possesses two primary functional groups susceptible to degradation: a phenolic hydroxyl group and a secondary aminocyclopropylmethyl moiety. The primary degradation pathway is oxidation, which can be initiated or accelerated by several factors.

• Phenolic Group Oxidation: Phenols are highly susceptible to oxidation, which can be catalyzed by light, heat, and trace metal ions. This process often leads to the formation of colored quinone-type structures, resulting in a visible change in the material from white or off-white to shades of pink, brown, or purple.[1][2]

• Amine Group Oxidation: The secondary amine is also prone to oxidation. When adjacent to a cyclopropyl ring, this can be a point of metabolic instability, potentially leading to reactive ring-opened intermediates.[3]

• Influence of pH: The stability of this compound is highly dependent on pH. Alkaline conditions can significantly accelerate the auto-oxidation of the phenolic group and may also promote the hydrolytic degradation of the cyclopropylamine moiety.[2][4][5]

The interplay of these factors necessitates a multi-faceted approach to ensure long-term stability.

II. Visualizing Degradation and Stabilization

To better understand the processes involved, the following diagrams illustrate the primary degradation pathway and the key stabilization strategies.

Caption: Primary oxidative degradation pathway.

Caption: Key strategies for long-term stabilization.

III. Frequently Asked Questions (FAQs)

Q1: My solid 4-[Amino(cyclopropyl)methyl]-2-fluorophenol has started to change color. What is happening?

A1: Discoloration is a primary indicator of oxidative degradation.[1] The phenolic component of your molecule is likely oxidizing to form colored quinone-like species. This is often accelerated by improper storage, such as exposure to air (oxygen), light, or elevated temperatures.

Q2: What are the ideal storage conditions for the solid API?

A2: To maximize shelf-life, the solid compound should be stored under an inert atmosphere (nitrogen or argon), protected from light in an amber glass vial, and kept at a reduced temperature, ideally 2-8°C for short to medium-term storage and -20°C for long-term storage.[6][7]

Q3: I am preparing a stock solution for my experiments. How can I prevent it from degrading?

A3: When preparing solutions, several precautions are critical. Use deoxygenated solvents, which can be prepared by sparging with nitrogen or argon for 15-30 minutes.[1] For aqueous solutions, the addition of an antioxidant like ascorbic acid (0.01-0.1% w/v) is highly effective at preventing oxidation.[1] Prepare solutions fresh whenever possible and store any unused portions under an inert atmosphere at 2-8°C for a limited time.

Q4: How does pH affect the stability of this compound in solution?

A4: The compound is more susceptible to degradation in neutral to alkaline conditions.[2][4] High pH can accelerate the oxidation of the phenol and may also cause hydrolytic degradation of the cyclopropylamine moiety.[5] For improved stability in aqueous solutions, a slightly acidic pH is generally preferable. However, the optimal pH should be determined empirically for your specific application, as very acidic conditions could potentially cause hydrolysis of other parts of the molecule.[8]

Q5: Can I use common plastic containers for storage?

A5: It is strongly recommended to use amber glass vials for storage. Plastics can be permeable to oxygen and may contain additives or impurities that could leach into your sample and catalyze degradation. Glass is inert and, when amber, provides excellent protection from light.

IV. Troubleshooting Guide

Issue Observed	Potential Cause(s)	Recommended Action(s)
Solid material develops a pink, brown, or purple hue.	1. Exposure to oxygen. 2. Exposure to light. 3. Elevated storage temperature. 4. Presence of trace metal impurities.	1. Repackage the material under an inert gas (N₂ or Ar). 2. Store in a tightly sealed amber glass vial in the dark. 3. Move storage to a 2-8°C refrigerator or -20°C freezer. 4. Ensure high-purity material and use clean glass/stainless steel spatulas.
Freshly prepared solutions quickly turn yellow or brown.	1. Dissolved oxygen in the solvent. 2. No antioxidant used. 3. High pH of the solution. 4. Contaminated solvent or glassware.	1. Sparge solvents with an inert gas before use. 2. Add an antioxidant such as ascorbic acid (0.01-0.1%) to the solution.[1] 3. Adjust the pH to a slightly acidic range if compatible with your experiment. 4. Use high-purity solvents and meticulously cleaned glassware.
Inconsistent results or new peaks in HPLC analysis over time.	1. On-column or in-solution degradation. 2. Incompatibility with mobile phase.	1. Add an antioxidant (e.g., ascorbic acid) to your sample diluent.[1] 2. Analyze samples as quickly as possible after preparation. 3. Ensure the mobile phase pH is in a stable range for the compound.

V. Experimental Protocols

Protocol 1: Long-Term Storage of Solid 4-[Amino(cyclopropyl)methyl]-2-fluorophenol

This protocol describes the best practices for storing the solid API to ensure its stability over an extended period.

Materials:

• 4-[Amino(cyclopropyl)methyl]-2-fluorophenol (solid)

• Amber glass vials with PTFE-lined caps

• Source of inert gas (Nitrogen or Argon) with tubing

• Parafilm or other sealing tape

• -20°C Freezer (non-cycling/manual defrost preferred)

Procedure:

• Preparation: Perform all manipulations in an environment with minimal light exposure.

• Aliquoting: If you have a large batch, it is advisable to aliquot the material into smaller, single-use vials. This prevents repeated exposure of the entire batch to the atmosphere.

• Inerting: Place the desired amount of the solid into an amber glass vial. Insert a tube connected to the inert gas source into the vial, ensuring the tip is just above the solid material.

• Purging: Gently flush the vial with the inert gas for 1-2 minutes to displace all the air (oxygen).

• Sealing: While still under the inert gas stream, quickly cap the vial and tighten securely.

• Securing: Wrap the cap and neck of the vial with Parafilm to provide an additional barrier against moisture and air ingress.

• Storage: Label the vial clearly and place it in a -20°C freezer for long-term storage.

• Usage: When a sample is needed, remove a single vial from the freezer and allow it to warm completely to room temperature before opening to prevent condensation from forming on the cold solid.

Protocol 2: Preparation of a Stabilized Aqueous Stock Solution

This protocol provides a method for preparing an aqueous stock solution with enhanced stability for use in assays and other experiments.

Materials:

• 4-[Amino(cyclopropyl)methyl]-2-fluorophenol

• High-purity water (e.g., Milli-Q or HPLC-grade)

• L-Ascorbic acid

• Inert gas source (Nitrogen or Argon)

• Sterile volumetric flasks and pipettes

Procedure:

• Deoxygenation of Solvent: Take the required volume of high-purity water in a flask and sparge with a gentle stream of nitrogen or argon for at least 20 minutes to remove dissolved oxygen.

• Preparation of Antioxidant Solution: Weigh out L-ascorbic acid to achieve a final concentration of 0.1% (w/v) (e.g., 10 mg for a 10 mL final volume).

• Dissolution: Add the weighed 4-[Amino(cyclopropyl)methyl]-2-fluorophenol and the L-ascorbic acid to a volumetric flask.

• Reconstitution: Add a small amount of the deoxygenated water to dissolve the solids, sonicating briefly if necessary. Once dissolved, bring the solution to the final volume with the deoxygenated water.

• Storage: If the solution is not for immediate use, flush the headspace of the flask with inert gas, seal tightly, and store protected from light at 2-8°C. For optimal results, use within 24-48 hours.

VI. References

• BenchChem. (n.d.). Technical Support Center: Preventing Oxidation of Aminophenol Compounds. Retrieved from BenchChem website.

• Journal of the Mexican Chemical Society. (2022). A Kinetic and Mechanistic Study of Oxidative Degradation of 2-Aminophenol in Aqueous Alkaline Medium and Antimicrobial Study of Degradation Product 2-Aminophenoxazin-3-one. [Link]

• Ghime, D. (2017). Degradation of p-Aminophenol by fenton's process. Influence of operational parameters. [Link]

• Journal of the Mexican Chemical Society. (2023). A Kinetic and Mechanistic Study of Oxidative Degradation of 2-Aminophenol in Aqueous Alkaline Medium and Antimicrobial Study of Degradation Product 2-Aminophenoxazin-3-One. [Link]

• Frontiers in Chemistry. (2019). Electrochemical Oxidation of Para-Aminophenol With Rare Earth Doped Lead Dioxide Electrodes: Kinetics Modeling and Mechanism. [Link]

• BenchChem. (n.d.). Strategies to prevent the oxidation of 2,6-Bis(aminomethyl)phenol during storage. Retrieved from BenchChem website.

• Hypha Discovery. (2021). Metabolism of cyclopropyl groups. [Link]

• De Gruyter. (2005). Temperature and pH Effects on the kinetics of 2-aminophenol auto-oxidation in aqueous solution. [Link]

• Aromatic Amine Antioxidants: Key to Long-Term Thermal Stability. (n.d.). Retrieved from a website on chemical manufacturing.

• PubMed. (2019). The Degradation Chemistry of GSK2879552: Salt Selection and Microenvironmental pH Modulation to Stabilize a Cyclopropyl Amine. [Link]

• Microbiology. (1981). Bacterial degradation of N-cyclopropylmelamine : the steps to ring cleavage. [Link]

• ResearchGate. (2000). Phenols and aromatic amines as thermal stabilizers in polyolefin processing. [Link]

• ResearchGate. (n.d.). Observed data during drug-excipients compatibility study. Retrieved from ResearchGate.

• Google Patents. (2017). Excipient compounds for biopolymer formulations.

• Smart Eureka. (2022). Determination of the Effects of Aminic and Phenolic Antioxidants on the Oxidation Resistance Performance of TMP and TMP Complex Esters by RBOT. [Link]

• ResearchGate. (2015). What are stabilizers for amides, imides and amines for their long time storage?[Link]

• BOC Sciences. (n.d.). API Properties & Their Impact on Drug Performance. Retrieved from BOC Sciences website.

• Tintoll. (n.d.). Hindered Phenol Antioxidant HPAO. Retrieved from Tintoll website.

• Stabilization Technologies. (2019). Transformation of Hindered Phenolic Antioxidants. [Link]

• ACS Omega. (2018). Orthometalated N-(Benzophenoxazine)-o-aminophenol: Phenolato versus Phenoxyl States. [Link]

• Longdom Publishing. (n.d.). Cyclopropylamine in Medicinal Chemistry: Synthesis and Application. [Link]

• MilliporeSigma. (n.d.). Active Pharmaceutical Ingredient (API) Stability in Solid Dose Formulation. Retrieved from MilliporeSigma website.

• Arbor Pharmachem. (n.d.). Active Pharmaceutical Ingredient Compatibility Ensuring Safe Drug Formulations. Retrieved from Arbor Pharmachem website.

• International Journal of Novel Research and Development. (2018). Degradation Profiling of Pharmaceuticals: A Review. [Link]

• Nature Communications. (2022). Reactivity of aminophenols in forming nitrogen-containing brown carbon from iron-catalyzed reactions. [Link]

• Utah State University DigitalCommons@USU. (n.d.). Effect of Water pH on the Chemical Stability of Pesticides. [Link]

• Arbor Pharmachem. (n.d.). API Isolation Methods From Nature to Medicine. Retrieved from Arbor Pharmachem website.

• Michigan State University Extension. (2008). Effect of water pH on the stability of pesticides. [Link]

• Prime Scholars. (n.d.). Drug-Excipient Compatibility: Reformulation Study with New Grades of Microcrystalline Cellulose from Potential Non-Woody Sources. [Link]

• The Good Scents Company. (n.d.). cyclopropyl amine, 765-30-0. Retrieved from The Good Scents Company website.

• Fisher Digital Publications. (2016). Drug-Excipient Compatibility Studies in Formulation Development: Current Trends and Techniques. [Link]

• Pharmaceutical Technology. (2021). Stabilization of Amorphous APIs. [Link]

• PMC. (2017). Synthesis and pharmacological characterization of novel trans-cyclopropylmethyl-linked bivalent ligands that exhibit selectivity and allosteric pharmacology at the dopamine D3 receptor (D3R). [Link]

• Beilstein Journal of Organic Chemistry. (2011). Scalable synthesis of (1-cyclopropyl)cyclopropylamine hydrochloride. [Link]

• YMC America. (n.d.). Evaluation of pH Stability for an Organosilica-based HPLC Stationary Phase. Retrieved from YMC America website.

• PubMed. (2000). Effects of pH on chemical stability and de-esterification of fenoxaprop-ethyl by purified enzymes, bacterial extracts, and soils. [Link]

• MDPI. (2023). Influence of pH and Temperature on the Synthesis and Stability of Biologically Synthesized AgNPs. [Link]

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• 5. The Degradation Chemistry of GSK2879552: Salt Selection and Microenvironmental pH Modulation to Stabilize a Cyclopropyl Amine - PubMed [pubmed.ncbi.nlm.nih.gov]
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Technical Support Center: Strategies for Reducing Hygroscopicity in 4-[Amino(cyclopropyl)methyl]-2-fluorophenol Salts

A Senior Application Scientist's Guide for Drug Development Professionals

Welcome to the technical support center. This guide is designed for researchers, scientists, and drug development professionals encountering challenges with the hygroscopicity of 4-[Amino(cyclopropyl)methyl]-2-fluorophenol salts. High hygroscopicity can introduce significant variability and instability, impacting everything from handling and processing to long-term stability and bioavailability.[1][2] This document provides in-depth, field-proven insights and actionable protocols to diagnose, troubleshoot, and mitigate these challenges.

Part 1: Foundational Understanding & FAQs

This section addresses the fundamental questions surrounding the hygroscopicity of your compound.

Q1: Why are my 4-[Amino(cyclopropyl)methyl]-2-fluorophenol salts so hygroscopic?

A1: The inherent hygroscopicity of this molecule stems from its molecular structure. It possesses several polar functional groups, including a primary amine (-NH2), a hydroxyl group (-OH), and a fluorine atom (-F). These groups are capable of forming strong hydrogen bonds with water molecules from the atmosphere.

The primary mechanism is the interaction of atmospheric moisture with the solid surface. If the energy of this interaction is favorable, water molecules will be adsorbed or absorbed, leading to weight gain. In a crystalline salt, the specific arrangement of ions in the crystal lattice and the nature of the counterion play a crucial role.[3][4] Some crystal lattices may have channels or voids that can accommodate water, while certain counterions are themselves hygroscopic, exacerbating the issue.

Q2: What are the downstream consequences of uncontrolled hygroscopicity?

A2: Uncontrolled moisture uptake can lead to a cascade of undesirable physical and chemical changes:

• Physical Instability: This includes deliquescence (dissolving in absorbed water), changes in crystal structure (polymorphic transformation or hydrate formation), and altered mechanical properties (e.g., poor powder flow, sticking during tablet compression).[2][5]

• Chemical Instability: The presence of water can accelerate degradation pathways such as hydrolysis, potentially leading to a loss of potency and the formation of impurities.[6]

• Manufacturing and Formulation Challenges: Weight variations due to moisture uptake make accurate dosing difficult. Poor powder flow complicates handling, and changes in particle size can affect dissolution rates.[1][7]

• Compromised Shelf-Life and Bioavailability: Both chemical degradation and physical changes can reduce the product's shelf-life. Altered dissolution profiles can directly impact the bioavailability of the active pharmaceutical ingredient (API).[8][9]

Q3: How do I properly classify the hygroscopicity of my salt?

A3: A standardized classification system is essential for consistent communication and risk assessment. The European Pharmacopoeia (Ph. Eur.) provides a widely accepted method based on the percentage weight gain of a sample after 24 hours of exposure to 80% relative humidity (RH) at 25°C.[10] However, this method has limitations as it doesn't account for the initial moisture content.[10]

A more robust method involves using a gravimetric sorption analyzer and pre-drying the sample to establish a baseline.[10]

Table 1: European Pharmacopoeia Hygroscopicity Classification [10]

Classification	% Weight Increase (w/w)	Description
Non-hygroscopic	< 0.2%	No or very little increase in mass.
Slightly hygroscopic	≥ 0.2% and < 2%
Moderately hygroscopic	≥ 2% and < 15%
Very hygroscopic	≥ 15%	Sufficient water is absorbed to form a solution.

Part 2: Troubleshooting Guides & Strategic Interventions

If your current salt form is unacceptably hygroscopic, several material science strategies can be employed. This section provides a logical workflow for addressing the problem.

Caption: Logical workflow for troubleshooting hygroscopicity.

Strategy 1: Salt Screening to Identify a Superior Form

Causality: The choice of counterion is one of the most critical factors influencing the properties of a salt, including hygroscopicity, solubility, and stability.[3][11][12] A different counterion can lead to a more stable crystal lattice with higher lattice energy, making it less favorable for water molecules to disrupt the structure. Hydrophobic counterions can also sterically hinder water from accessing the polar groups of the API.

Experimental Protocol: Systematic Salt Screening

This protocol aims to systematically screen a variety of counterions to identify a new, less hygroscopic salt form of 4-[Amino(cyclopropyl)methyl]-2-fluorophenol.

1. Counterion Selection:

• Select a diverse set of pharmaceutically acceptable acidic counterions. Consider a range of pKa values, sizes, and structures.
• Common choices include: Mesylate, Besylate, Tosylate, Oxalate, Maleate, Sulfate, Succinate, and Tartrate.[13]

2. Salt Formation Experiments (Small Scale):

• Utilize a high-throughput screening platform like the Crystal16® for efficiency.[14]
• Method A (Saturated Solution): [14][15]
• Dissolve the free base of the API in a suitable solvent (e.g., methanol, ethanol, acetone) to near saturation.
• In parallel vials, add a stoichiometric amount (1:1 molar ratio) of each selected counterion.
• Allow the solutions to stir at a controlled temperature (e.g., 25°C) or apply a temperature cycling program to induce crystallization.
• Monitor for precipitation using in-line turbidity sensors.
• Method B (In-Situ Slurry): [14][15]
• This is useful if the free base has low solubility.
• Slurry the free base and a stoichiometric amount of the counterion in a solvent where both are sparingly soluble (e.g., water or an ethanol/water mixture).
• Stir the slurry for several days, allowing for equilibrium to be reached and conversion to the salt form.

3. Solid Isolation and Initial Characterization:

• Isolate any resulting solids by centrifugation or filtration.
• Dry the solids under vacuum.
• Analyze the solids using X-Ray Powder Diffraction (XRPD) to confirm crystallinity and identify unique patterns, indicating the formation of new solid forms.

4. Prioritization and Scale-Up:

• Prioritize unique, crystalline forms for further analysis.
• Scale up the synthesis of promising candidates (50-100 mg scale) to generate sufficient material for characterization.

5. In-Depth Characterization:

• Hygroscopicity Assessment: Perform Dynamic Vapor Sorption (DVS) analysis on each new salt to generate a moisture sorption-desorption isotherm. This is the critical step for comparing hygroscopicity.
• Thermal Analysis: Use Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) to determine melting point, desolvation events, and thermal stability.
• Solubility Assessment: Determine the aqueous solubility of the new salts, as this is a critical parameter for bioavailability.

6. Selection:

• Select the salt form that provides the best balance of low hygroscopicity, good physical and chemical stability, and acceptable aqueous solubility.[12]

  Caption: Systematic workflow for pharmaceutical salt screening.

Strategy 2: Polymorph Screening

Causality: A single salt can exist in multiple crystalline forms, known as polymorphs.[2][5][8] Each polymorph has a unique internal crystal lattice arrangement, which can lead to significant differences in physical properties, including hygroscopicity.[9][16] A more thermodynamically stable polymorph often has a denser crystal packing, which can limit the ingress of water molecules.

Protocol: If a promising salt is identified but still shows some hygroscopicity, a polymorph screen is warranted. The goal is to recrystallize the salt under a wide range of conditions to discover different, potentially less hygroscopic, crystal forms.

• Solvent Variation: Crystallize the salt from a diverse range of solvents (e.g., alcohols, ketones, esters, water, and mixtures thereof) with varying polarities.

• Crystallization Method Variation: Employ different crystallization techniques, such as slow evaporation, cooling crystallization, anti-solvent addition, and slurry experiments.

• Characterization: Analyze all solid samples by XRPD to identify different polymorphic forms. Use DVS to assess the hygroscopicity of any new forms discovered.

Strategy 3: Cocrystallization

Causality: If salt screening fails to yield a suitable candidate, cocrystallization is a powerful alternative.[17][[“]] A cocrystal is a multi-component crystal where the API and a coformer (another molecule) are held together by non-ionic interactions, typically hydrogen bonding.[19][20] By selecting an appropriate coformer, you can design a new crystal structure that masks the hygroscopic functional groups of the API, thereby reducing its affinity for water.[1][21] This approach can be particularly effective for APIs where salt formation leads to other issues, like poor solubility.[6][22]

Caption: Cocrystal formation shields hygroscopic sites on the API.

Part 3: Analytical Characterization of Hygroscopicity

Accurate measurement is key to successfully managing hygroscopicity.

Q4: What is the best technique to measure hygroscopicity, and how do I interpret the results?

A4: The gold-standard technique is Dynamic Vapor Sorption (DVS) . A DVS instrument measures the change in mass of a sample as it is exposed to a precisely controlled stream of humidified air at a constant temperature.[23] The output is a sorption-desorption isotherm.

• Sorption Curve: Shows mass gain as relative humidity (RH) is increased.

• Desorption Curve: Shows mass loss as RH is decreased.

Key Parameters to Analyze from a DVS Isotherm:

Parameter	What it Tells You	Interpretation for Low Hygroscopicity
Mass Uptake at High RH	The overall affinity of the material for water.	A low percentage mass gain (e.g., < 2%) at 80-90% RH is desirable.
Hysteresis	The difference between the sorption and desorption curves.	A small or non-existent hysteresis loop indicates that water is reversibly adsorbed and not trapped within the crystal structure.
Deliquescence Point	The RH at which the sample absorbs enough water to dissolve.	A high deliquescence point (>90% RH) is ideal. A sharp, almost vertical increase in mass uptake indicates deliquescence.
Critical Humidity for Phase Change	A sharp step or inflection point in the isotherm.	This can indicate the formation of a hydrate. A material that does not form hydrates under typical storage conditions (e.g., 20-75% RH) is more stable.

Other useful techniques include:

• Karl Fischer Titration: Specifically quantifies the absolute water content in a sample, providing a precise measure of moisture at a single point.[24]

• Thermogravimetric Analysis (TGA): Measures weight loss upon heating, which can indicate the amount of bound water or solvent.[24]

Part 4: Formulation and Handling Solutions

If the hygroscopicity of the API cannot be fully eliminated through material science, formulation and packaging strategies can provide an effective barrier.[21][25]

• Co-processing with Excipients: Formulating the API with hydrophobic excipients like magnesium stearate or certain types of cellulose can help repel moisture away from the drug substance.[[“]]

• Film Coating: Applying a polymer film coating with low water permeability acts as a physical barrier to protect the final dosage form from atmospheric moisture.[1][21][25]

• Encapsulation: For highly sensitive compounds, encapsulation within a protective shell can be an effective strategy.[1][25] Low-moisture HPMC capsules are a good option for hygroscopic fills.[26]

• Environmental Control: Manufacturing processes (e.g., tableting, capsule filling) should be conducted in humidity-controlled environments to minimize moisture exposure.[7]

• Protective Packaging: Utilize high-barrier packaging, such as aluminum blister packs or tightly sealed bottles containing desiccants, to protect the product during storage and distribution.[7][[“]][21]

References

• Goh, J., et al. (2022). Formulation Strategies to Improve the Stability and Handling of Oral Solid Dosage Forms of Highly Hygroscopic Pharmaceuticals and Nutraceuticals. Available at: [Link]

• Dhondale, M.R., et al. (2023). Co-Crystallization Approach to Enhance the Stability of Moisture-Sensitive Drugs. Available at: [Link]

• Bohrium. (2022). formulation-strategies-to-improve-the-stability-and-handling-of-oral-solid-dosage-forms-of-highly-hygroscopic-pharmaceuticals-and-nutraceuticals. Available at: [Link]

• BENTEC. (2023). Co-Crystallization Approach to Enhance the Stability of Moisture-Sensitive Drugs. Available at: [Link]

• Consensus. (n.d.). Techniques for stabilizing moisture-sensitive drug compounds. Available at: [Link]

• Goh, J., et al. (2022). Formulation Strategies to Improve the Stability and Handling of Oral Solid Dosage Forms of Highly Hygroscopic Pharmaceuticals and Nutraceuticals. PubMed. Available at: [Link]

• Dhondale, M.R., et al. (2023). Co-Crystallization Approach to Enhance the Stability of Moisture-Sensitive Drugs. Semantic Scholar. Available at: [Link]

• Newman, A.W., et al. (2008). Characterization of the "hygroscopic" properties of active pharmaceutical ingredients. Journal of Pharmaceutical Sciences. Available at: [Link]

• Chadha, R., et al. (2016). Hygroscopicity Categorization of Pharmaceutical Solids by Gravimetric Sorption Analysis: A Systematic Approach. Journal of Young Pharmacists. Available at: [Link]

• Lu, J., & Rohani, S. (2009). Polymorphism and Crystallization of Active Pharmaceutical Ingredients (APIs). ResearchGate. Available at: [Link]

• Dhondale, M.R., et al. (2023). Co-Crystallization Approach to Enhance the Stability of Moisture-Sensitive Drugs. National Center for Biotechnology Information. Available at: [Link]

• Lu, J., & Rohani, S. (2009). Polymorphism and crystallization of active pharmaceutical ingredients (APIs). PubMed. Available at: [Link]

• Lu, J., & Rohani, S. (2009). Polymorphism and Crystallization of Active Pharmaceutical Ingredients (APIs). Ingenta Connect. Available at: [Link]

• Challener, C. (2013). Cocrystals Can Improve API Properties, But Will the Recent FDA Guidance Slow Adoption of This Technology?. Pharmaceutical Technology. Available at: [Link]

• Scite.ai. (n.d.). Polymorphism of Active Pharmaceutical Ingredients. Available at: [Link]

• Charles River Laboratories. (n.d.). Salt Screening. Available at: [Link]

• Improved Pharma. (2021). Salt Screening. Available at: [Link]

• ONdrugDelivery. (2021). FORMULATION SOLUTION FOR MOISTURE-SENSITIVE DRUGS. Available at: [Link]

• Newman, A.W., et al. (2008). Characterization of the "Hygroscopic" properties of active pharmaceutical ingredients. ResearchGate. Available at: [Link]

• Cima, M., et al. (2018). Polymorphism of Active Pharmaceutical Ingredients. ResearchGate. Available at: [Link]

• S.L., S., & G., K. (2017). Preparation and Characterisation of Pharmaceutical Solids – A Review. Asian Journal of Pharmaceutical and Clinical Research. Available at: [Link]

• Magnin, G.T., et al. (2010). Impact of counterion on the chemical stability of crystalline salts of procaine. PubMed. Available at: [Link]

• Dhondale, M.R., et al. (2023). Co-Crystallization Approach to Enhance the Stability of Moisture-Sensitive Drugs. Semantic Scholar. Available at: [Link]

• Abraham, A., et al. (2021). Characterization, Solubility, and Hygroscopicity of BMS-817399. ACS Publications. Available at: [Link]

• Crystal Pharmatech. (n.d.). How to Mitigate Disproportionation of API Salts in Pharmaceutical Formulations. Available at: [Link]

• Wiggins, I.M., et al. (2012). Analysis of Relationships Between Solid-State Properties, Counterion, and Developability of Pharmaceutical Salts. ResearchGate. Available at: [Link]

• Anbarasan, A., et al. (2018). Effect of Hygroscopicity on Pharmaceutical Ingredients, Methods to Determine and Overcome: An Overview. Journal of Chemical and Pharmaceutical Research. Available at: [Link]

• Kumar, L., et al. (2014). Effect of Counterions on Physicochemical Properties of Prazosin Salts. National Center for Biotechnology Information. Available at: [Link]

• Purohit, R.V., & Stewart, P.J. (2008). An Investigation into the Influence of Counterion on the Properties of Some Amorphous Organic Salts. ACS Publications. Available at: [Link]

• Technobis. (2023). How to salt screen using the Crystal 16. Available at: [Link]

• Fernández Casares, A., et al. (2017). An evaluation of salt screening methodologies. ResearchGate. Available at: [Link]

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Reference Data & Comparative Studies

1H NMR interpretation of 4-[Amino(cyclopropyl)methyl]-2-fluorophenol spectra

An In-Depth Guide to the 1H NMR Spectral Interpretation of 4-[Amino(cyclopropyl)methyl]-2-fluorophenol

Introduction: Deciphering Molecular Architecture with NMR

In the landscape of modern drug discovery and chemical research, the unambiguous determination of molecular structure is a cornerstone of progress. Among the arsenal of analytical techniques, Nuclear Magnetic Resonance (NMR) spectroscopy stands out for its ability to provide a detailed atomic-level map of a molecule.[1] This guide offers a comprehensive, field-expert interpretation of the proton (¹H) NMR spectrum for 4-[amino(cyclopropyl)methyl]-2-fluorophenol, a compound featuring a unique combination of a substituted phenol, a chiral center, and a strained cyclopropyl ring.

This document is designed for researchers and drug development professionals, moving beyond a simple peak-list to explain the causal relationships between the molecule's structure and its spectral features. We will predict the ¹H NMR spectrum based on established principles, providing a benchmark for scientists synthesizing or analyzing this compound.

The Molecular Blueprint: Structure and Proton Environments

To interpret the spectrum, we must first dissect the molecule into its distinct proton environments. Each unique proton or group of equivalent protons will give rise to a separate signal in the ¹H NMR spectrum.

dot graph "Molecular_Structure" { layout=neato; node [shape=plaintext, fontsize=12]; edge [style=invis];

// Define nodes with labels C1 [label="C", pos="0,1.5!"]; C2 [label="C", pos="-1.3,0.75!"]; C3 [label="C", pos="-1.3,-0.75!"]; C4 [label="C", pos="0,-1.5!"]; C5 [label="C", pos="1.3,-0.75!"]; C6 [label="C", pos="1.3,0.75!"]; C_alpha [label="C", pos="0,-2.8!"]; C_beta [label="C", pos="0,-4.1!"]; C_gamma1 [label="C", pos="-1,-5.1!"]; C_gamma2 [label="C", pos="1,-5.1!"]; O [label="O", pos="2.4,1.1!"]; F [label="F", pos="-2.4,1.1!"]; N [label="N", pos="1.3,-2.8!"];

// Aromatic Protons H6 [label="H₆", pos="2.1,0!"]; H5 [label="H₅", pos="2.1,-1.5!"]; H3 [label="H₃", pos="-2.1,-1.5!"];

// Substituent Protons H_alpha [label="Hα", pos="-0.8,-2.8!"]; H_beta [label="Hβ", pos="-0.8,-4.1!"]; H_gamma_A [label="Hγₐ", pos="-1.8,-4.7!"]; H_gamma_B [label="Hγₐ'", pos="-1,-6!"]; H_gamma_C [label="Hγₑ", pos="1.8,-4.7!"]; H_gamma_D [label="Hγₑ'", pos="1,-6!"]; OH [label="OH", pos="3.2,0.8!"]; NH2 [label="NH₂", pos="2.1,-2.4!"];

// Draw bonds edge [style=solid]; C1 -- C2; C2 -- C3; C3 -- C4; C4 -- C5; C5 -- C6; C6 -- C1; C1 -- O; C2 -- F; C4 -- C_alpha; C_alpha -- N; C_alpha -- C_beta; C_beta -- C_gamma1; C_beta -- C_gamma2; C_gamma1 -- C_gamma2;

// Draw proton bonds C6 -- H6; C5 -- H5; C3 -- H3; O -- OH; C_alpha -- H_alpha; N -- NH2; C_beta -- H_beta; C_gamma1 -- H_gamma_A; C_gamma1 -- H_gamma_B; C_gamma2 -- H_gamma_C; C_gamma2 -- H_gamma_D; } enddot Figure 1: Structure of 4-[amino(cyclopropyl)methyl]-2-fluorophenol with key proton environments labeled.

Predicted ¹H NMR Spectrum: A Region-by-Region Analysis

The interpretation of an NMR spectrum involves analyzing four key features for each signal: chemical shift (δ), integration, multiplicity (splitting pattern), and coupling constants (J).[2]

The Aromatic Region (δ 6.5 - 7.5 ppm)

The aromatic ring contains three protons (H₃, H₅, H₆). Their chemical shifts are influenced by the electron-donating hydroxyl group (-OH) and the electron-withdrawing fluorine atom (-F).[3] The fluorine atom will also cause spin-spin coupling, further splitting the signals of nearby protons.

• H₆: This proton is ortho to the -OH group and meta to the large amino(cyclopropyl)methyl substituent. It will be split by H₅ (ortho-coupling, ³JHH ≈ 7-9 Hz) and by the fluorine at C2 (meta-coupling, ⁴JHF ≈ 4-6 Hz).[4] The expected multiplicity is a doublet of doublets (dd) .

• H₅: This proton is situated between H₆ and the C4 substituent. It experiences ortho-coupling to H₆ (³JHH ≈ 7-9 Hz) and meta-coupling to H₃ (⁴JHH ≈ 2-3 Hz). This signal is predicted to be a doublet of doublets (dd) , potentially appearing as a triplet if the coupling constants are similar.

• H₃: This proton is ortho to the fluorine atom and meta to the C4 substituent. It will be split by the fluorine (ortho-coupling, ³JHF ≈ 8-10 Hz) and by H₅ (meta-coupling, ⁴JHH ≈ 2-3 Hz).[4] This will result in a doublet of doublets (dd) .

The Benzylic Methine Proton (Hα, δ ~3.5 - 4.5 ppm)

The methine proton (Hα) is located at a chiral center and is chemically bonded to three distinct groups: the aromatic ring, the amino group, and the cyclopropyl ring. This complex environment deshields the proton, shifting its signal downfield.[5]

• Chemical Shift: Its position alpha to a nitrogen atom and a phenyl ring suggests a chemical shift in the range of 3.5-4.5 ppm.

• Multiplicity: Hα will be coupled to the methine proton of the cyclopropyl ring (Hβ). The magnitude of this vicinal coupling (³JHH) will depend on the dihedral angle. It may also show coupling to the NH₂ protons, though this is often broadened or eliminated by chemical exchange. The signal will likely appear as a doublet or a more complex multiplet (m) .

The Cyclopropyl Region (δ 0.2 - 1.5 ppm)

The cyclopropyl group protons are highly shielded due to the ring's unique electronic structure and associated ring-current effects, causing them to appear significantly upfield.[6][7] The presence of a chiral center at the alpha-carbon makes the four methylene protons (Hγ) diastereotopic, meaning they are chemically non-equivalent.

• Hβ (methine): This proton is coupled to Hα and the four Hγ protons. It will appear as a complex multiplet (m) .

• Hγ (methylenes): The four methylene protons will be split by each other (geminal and vicinal coupling) and by Hβ. This results in four separate, complex multiplet signals, a hallmark of a substituted cyclopropyl ring adjacent to a stereocenter.

The Exchangeable Protons (OH and NH₂, Variable δ)

Protons attached to heteroatoms like oxygen and nitrogen are "exchangeable" and have several characteristic features.[8]

• Chemical Shift: Their chemical shifts are highly dependent on solvent, concentration, and temperature. The phenolic -OH signal typically appears between δ 4-7 ppm, while the amine -NH₂ protons are often found between δ 0.5-5 ppm.[5]

• Signal Shape: These signals are often broad due to chemical exchange and quadrupole broadening (for nitrogen).

• Coupling: They usually do not show spin-spin coupling to adjacent protons unless the exchange rate is slow.

• Confirmation: Adding a drop of deuterium oxide (D₂O) to the NMR tube will cause the -OH and -NH₂ protons to exchange with deuterium. A second spectrum will show the disappearance of these signals, confirming their assignment.

Summary of Predicted ¹H NMR Data

The following table summarizes the expected spectral data for 4-[amino(cyclopropyl)methyl]-2-fluorophenol.

Proton Label	Predicted Chemical Shift (δ, ppm)	Integration	Predicted Multiplicity	Coupling Constants (J, Hz)
OH	4.0 - 7.0	1H	broad singlet (br s)	N/A (exchangeable)
Aromatic H₆	6.8 - 7.2	1H	doublet of doublets (dd)	³JHH ≈ 7-9; ⁴JHF ≈ 4-6
Aromatic H₅	6.7 - 7.1	1H	doublet of doublets (dd)	³JHH ≈ 7-9; ⁴JHH ≈ 2-3
Aromatic H₃	6.9 - 7.3	1H	doublet of doublets (dd)	³JHF ≈ 8-10; ⁴JHH ≈ 2-3
Methine Hα	3.5 - 4.5	1H	multiplet (m)	Coupled to Hβ and NH₂
NH₂	0.5 - 5.0	2H	broad singlet (br s)	N/A (exchangeable)
Cyclopropyl Hβ	0.8 - 1.5	1H	multiplet (m)	Complex
Cyclopropyl Hγ	0.2 - 1.0	4H	multiplets (m)	Complex

Comparison with Alternative Analytical Techniques

While ¹H NMR provides a detailed proton framework, a comprehensive structural confirmation relies on multiple techniques.

• ¹³C NMR Spectroscopy: This technique would reveal the number of unique carbon environments. A standard decoupled spectrum would show 10 distinct signals (4 for the cyclopropyl and methine carbons, 6 for the aromatic carbons). DEPT (Distortionless Enhancement by Polarization Transfer) experiments could further distinguish between CH, CH₂, and CH₃ groups.[1]

• Mass Spectrometry (MS): MS would confirm the molecular weight of the compound (C₁₀H₁₂FNO, MW = 181.21 g/mol ) by identifying the molecular ion peak (M⁺) or a protonated version ([M+H]⁺) in high-resolution mass spectrometry (HRMS).

• Infrared (IR) Spectroscopy: IR would identify key functional groups. Expect to see characteristic broad absorption bands for the O-H stretch (around 3200-3600 cm⁻¹) and N-H stretches (around 3300-3500 cm⁻¹), as well as C-F and C-O stretches in the fingerprint region.

Experimental Protocol: Sample Preparation for ¹H NMR

Methodical sample preparation is critical for acquiring high-quality, reproducible NMR data.

• Sample Weighing: Accurately weigh 5-10 mg of 4-[amino(cyclopropyl)methyl]-2-fluorophenol directly into a clean, dry vial.

• Solvent Selection: Choose an appropriate deuterated solvent. DMSO-d₆ is often a good choice for molecules with exchangeable protons as it can slow down exchange and allow for their observation. CDCl₃ is another common option.

• Dissolution: Add approximately 0.6-0.7 mL of the chosen deuterated solvent to the vial.

• Standard Addition: Add a small amount of a reference standard, typically tetramethylsilane (TMS), which is defined as 0.0 ppm.[3][8]

• Transfer: Vortex the vial until the sample is fully dissolved. Transfer the solution to a clean 5 mm NMR tube using a Pasteur pipette.

• Analysis: Cap the NMR tube and insert it into the NMR spectrometer's spinner turbine. Follow the instrument's standard procedures for data acquisition.

Workflow for Spectral Interpretation

The logical process of interpreting an NMR spectrum can be visualized as a systematic workflow.

dot digraph "NMR_Interpretation_Workflow" { graph [splines=ortho, nodesep=0.6]; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124", penwidth=1.5, color="#5F6368"]; edge [fontname="Arial", fontsize=9, color="#5F6368"];

// Nodes A [label="Acquire Spectrum\n(Sample + Solvent + TMS)"]; B [label="Calibrate Spectrum\n(Set TMS to 0.0 ppm)"]; C [label="Analyze Number of Signals\n(Identify unique proton sets)"]; D [label="Integrate Signals\n(Determine proton ratios)"]; E [label="Analyze Chemical Shifts (δ)\n(Assign functional groups)"]; F [label="Analyze Multiplicity (Splitting)\n(Apply n+1 rule, identify neighbors)"]; G [label="Measure Coupling Constants (J)\n(Confirm neighboring protons)"]; H [label="Propose Structure Fragment\n(Connect neighboring groups)"]; I [label="Assemble Fragments\n(Build complete structure)"]; J [label="Verify with D₂O Exchange\n(Confirm OH/NH₂ peaks)"]; K [label="Final Structure Confirmation"];

// Edges A -> B [label="Step 1"]; B -> C [label="Step 2"]; C -> D [label="Step 3"]; D -> E [label="Step 4"]; E -> F [label="Step 5"]; F -> G [label="Step 6"]; G -> H [label="Step 7"]; H -> I [label="Step 8"]; I -> J [label="Step 9"]; J -> K [label="Final Check"]; } enddot Figure 2: A systematic workflow for the interpretation of a ¹H NMR spectrum.

Conclusion

The ¹H NMR spectrum of 4-[amino(cyclopropyl)methyl]-2-fluorophenol is predicted to be rich in information, with distinct regions corresponding to its aromatic, benzylic, and cyclopropyl moieties. Key interpretive challenges and features include the complex splitting patterns in the aromatic region due to H-H and H-F coupling, and the diastereotopic nature of the cyclopropyl methylene protons leading to complex multiplets in the highly shielded upfield region. By comparing an experimental spectrum to these predictions and employing complementary techniques like D₂O exchange and ¹³C NMR, researchers can achieve a confident and complete structural elucidation of this molecule.

References

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• Scribd. NMRshifts1H General. [Link]

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• ACD/Labs. (2021, December 2). The Basics of Interpreting a Proton (1H) NMR Spectrum. [Link]

• Chemistry LibreTexts. (2020, May 30). 12.5: Functional Groups and Chemical Shifts in ¹H NMR Spectroscopy. [Link]

• ResearchGate. Figure S3: 1 H NMR spectrum of 2-fluoro-4-(1 H -pyrrol-1-yl)phenol ( 4 ), CDCl 3. [Link]

• National Institutes of Health (NIH). 19F Nuclear Magnetic Resonance as a Tool To Investigate Microbial Degradation of Fluorophenols to Fluorocatechols and Fluoromuconates. [Link]

• Royal Society of Chemistry. S1 Supplementary Information Convenient conversion of hazardous nitrobenzene derivatives to aniline analogues by Ag nanoparticle. [Link]

• Chemistry LibreTexts. (2021, December 15). 6.6: ¹H NMR Spectra and Interpretation (Part I). [Link]

• Defense Technical Information Center (DTIC). NUCLEAR MAGNETIC RESONANCE SPECTROCOPY. CYCLO PROPANE DERIVATES. [Link]

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• ACS Publications. Relation between hydroxyl proton chemical shifts and torsional frequencies in some ortho-substituted phenol derivatives. [Link]

• Reddit. (2023, July 3). 1H-NMR of Cyclopropylamine HCl salt. [Link]

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• Doc Brown's Chemistry. cyclopropane low high resolution H-1 proton nmr spectrum. [Link]

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• Chemsrc. 2-(Cyclopropylmethyl)-4-fluorophenol. [Link]

• Dana Bioscience. 4-[Amino(cyclopropyl)methyl]-2-fluorophenol 1g. [Link]

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